Leach solutions, zinc refining
Description
Significance of Zinc Refining and Hydrometallurgical Routes
Zinc is a vital metal for modern society, with widespread applications in galvanizing steel, manufacturing alloys, and producing chemical compounds. shahroodut.ac.ir The primary method for producing zinc is through hydrometallurgy, a series of processes involving the leaching of zinc-bearing materials in aqueous solutions, followed by purification and electrowinning. dergipark.org.trmdpi.com This approach has largely superseded pyrometallurgical methods due to its higher efficiency, better impurity control, and adaptability to a wider range of raw materials, including low-grade ores and secondary materials like electric arc furnace dust. mdpi.comtandfonline.comresearchgate.net
Role of Leach Solutions in Zinc Production
Leach solutions are the fundamental medium in which zinc is solubilized from its solid source, typically roasted zinc concentrate (calcine) or, increasingly, directly from zinc sulfide (B99878) concentrates. saimm.org.zametalcess.comntnu.no The primary lixiviant, or leaching agent, is typically sulfuric acid, which dissolves zinc oxide and zinc sulfide to form a zinc sulfate (B86663) solution. dergipark.org.trmetalcess.com This "pregnant leach solution" (PLS) contains not only dissolved zinc but also a variety of impurities that must be meticulously removed before the final recovery stage. dergipark.org.trup.ac.za The effectiveness of the entire refining process hinges on the successful generation and subsequent purification of this leach solution.
Evolution of Leaching Technologies in Zinc Refining
Historically, zinc leaching was a relatively straightforward process focused on dissolving zinc oxide from calcine while minimizing the dissolution of iron. 911metallurgist.com However, the drive for higher zinc recovery rates and the need to process more complex and lower-grade feed materials have spurred significant advancements in leaching technology. These include the development of hot acid leaching, pressure leaching, and direct leaching methods. metalcess.comntnu.nometso.com These more intensive leaching techniques result in higher zinc extraction but also lead to the dissolution of more impurities, necessitating more sophisticated and robust purification circuits. metso.comaalto.fi Concurrently, there has been growing interest in alternative lixiviants, such as ammoniacal solutions, for treating specific types of zinc-bearing materials, particularly those with high carbonate content. jproeng.commdpi.com
Properties
CAS No. |
128704-79-0 |
|---|---|
Molecular Formula |
C21H30F2O2 |
Synonyms |
Leach solutions, zinc refining |
Origin of Product |
United States |
Fundamentals of Zinc Leaching Processes
Raw Material Characteristics and Preparation for Leaching
The efficiency and methodology of zinc leaching are intrinsically linked to the nature of the feed material. Zinc can be sourced from primary ores or a variety of secondary materials, each presenting unique chemical and physical characteristics that dictate the optimal processing route.
Calcined Zinc Concentrates (Roast-Leach-Electrowin Process)
A significant portion of global zinc production, approximately 80%, originates from the roast-leach-electrowin (RLE) process. suezwaterhandbook.com In this method, zinc sulfide (B99878) concentrates are first roasted in an oxidizing atmosphere to convert zinc sulfide (ZnS) into an acid-soluble form, primarily zinc oxide (ZnO), known as calcine. 911metallurgist.commetso.comgoogle.com This calcine also contains zinc ferrites (ZnFe₂O₄), which are less soluble and require more aggressive leaching conditions to dissolve. metso.com The primary purpose of roasting is to produce a calcine that is readily leachable in dilute sulfuric acid. 911metallurgist.com
The calcined material is then subjected to a two-stage leaching process. The first stage, known as neutral leaching, dissolves the more soluble zinc oxide. The residue from this stage, containing the zinc ferrites, proceeds to a second, more aggressive hot acid leaching stage to maximize zinc recovery. metso.com
Secondary Zinc-Containing Materials for Leaching
A growing and important source for zinc production comes from the recycling of various industrial by-products and end-of-life materials. researchgate.net These secondary materials are diverse in their composition and include:
Dusts: Electric arc furnace (EAF) dust is a significant secondary source of zinc, typically containing 10-50 wt% zinc. eeer.org This dust is generated during steel production and is considered a hazardous waste due to the presence of heavy metals like lead and cadmium. eeer.orgtandfonline.com Other zinc-containing dusts originate from blast furnaces and copper production. mdpi.com
Residues: Zinc plant residues (ZPR), generated during the primary extraction process, contain unextracted zinc and are also classified as hazardous materials due to the presence of lead, cadmium, and arsenic. scirp.org
Spent Catalysts: Catalysts from various industrial processes, such as CuO-ZnO-Al₂O₃ catalysts used in ammonia (B1221849) and hydrogen synthesis, become deactivated over time and represent a valuable secondary zinc resource. mdpi.commetalschemicalsgroup.comresearchgate.netnih.gov
Slags: Metallurgical slags from lead and zinc smelting can contain around 10-20% zinc. mdpi.com
Other Materials: Zinc ash, dross, and flue dusts from galvanizing and brass smelting operations are also recycled for their zinc content. scirp.org
The processing of these materials is crucial not only for resource recovery but also for environmental management, as many are classified as hazardous waste. tandfonline.comscirp.org
Characterization of Feedstocks for Leaching
Thorough characterization of the feedstock is essential for designing an effective leaching process. Key parameters include:
Chemical Composition: Determining the elemental composition, particularly the content of zinc and other valuable or deleterious elements, is fundamental. Techniques like X-ray fluorescence (XRF) and wet chemical methods are commonly used. jmmab.comsemanticscholar.org
Mineralogical Phases: Identifying the specific zinc-bearing minerals and their associations is critical. Zinc can be present as oxides (like zincite, ZnO), ferrites (like franklinite, ZnFe₂O₄), silicates (like willemite, Zn₂SiO₄), sulfides (ZnS), and carbonates (smithsonite, ZnCO₃). jmmab.comnih.govcetjournal.it X-ray diffraction (XRD) is a primary tool for phase identification. nih.gov
Particle Size: The particle size distribution of the feedstock influences the leaching kinetics, with finer particles generally leading to faster reaction rates. mdpi.com
Physical Properties: Parameters such as bulk density and moisture content are also important for process design and material handling. metall-mater-data.commetall-mater-data.com
This detailed characterization allows for the selection of the most appropriate leaching reagents, temperature, pressure, and other process conditions to maximize zinc extraction while minimizing the dissolution of impurities.
Leaching Reagents and Media Systems
The choice of leaching reagent is a critical decision in the hydrometallurgical extraction of zinc, with the selection being heavily influenced by the nature of the raw material and the desired selectivity of the process. The most common leaching systems are based on sulfuric acid and alkaline solutions.
Sulfuric Acid Leaching
Sulfuric acid is the most widely used and cost-effective reagent for leaching zinc from both primary and secondary materials. 911metallurgist.commetall-mater-data.comshahroodut.ac.irgoogle.commdpi.com The fundamental reaction involves the dissolution of zinc oxide in sulfuric acid to form soluble zinc sulfate (B86663):
ZnO + H₂SO₄ → ZnSO₄ + H₂O 911metallurgist.com
The Roast-Leach-Electrowin (RLE) process, which accounts for the majority of global zinc production, relies on sulfuric acid leaching of roasted zinc concentrates. suezwaterhandbook.com The process is typically carried out in multiple stages to optimize zinc recovery. Neutral leaching with spent electrolyte (dilute sulfuric acid) dissolves the readily soluble zinc oxide, while a subsequent hot, more concentrated acid leach is required to break down more refractory zinc compounds like zinc ferrite (B1171679). metso.com
For secondary materials like EAF dust, sulfuric acid leaching can achieve high zinc recovery rates, often exceeding 93%. core.ac.uk However, the process is less selective, and impurities such as iron also dissolve, necessitating further purification steps. core.ac.ukbohrium.com The efficiency of sulfuric acid leaching is influenced by several factors including acid concentration, temperature, liquid-to-solid ratio, and particle size. nih.govshahroodut.ac.irdoaj.org For instance, increasing the sulfuric acid concentration and temperature generally enhances the zinc leaching rate. nih.govdoaj.org
Alkaline Leaching (e.g., Sodium Hydroxide (B78521), Ammonia/Ammonium (B1175870) Carbonate)
Alkaline leaching offers a more selective alternative to acid leaching, particularly for feedstocks with high iron content, as iron oxides are largely insoluble in alkaline solutions.
Sodium Hydroxide Leaching:
Sodium hydroxide (NaOH) is an effective lixiviant for zinc and lead, while leaving iron and other impurities in the solid residue. jmmab.comsemanticscholar.orgsaimm.co.za This selectivity can simplify downstream processing. semanticscholar.org The leaching of zinc in NaOH solutions can be represented by the formation of the soluble zincate ion:
ZnO + 2NaOH + H₂O → Na₂[Zn(OH)₄]
Studies have shown that high zinc recoveries can be achieved from materials like EAF dust using NaOH leaching. hep.com.cnnih.govresearchgate.net For instance, a process involving hydrolysis followed by fusion with caustic soda and alkaline leaching resulted in 95% zinc extraction. nih.gov The effectiveness of NaOH leaching is dependent on factors such as NaOH concentration, temperature, and liquid-to-solid ratio. jmmab.comresearchgate.netepa.gov However, the presence of certain components can lead to the formation of phases like solid hydrated calcium zincate, which can limit the leaching efficiency at very high NaOH concentrations. researchgate.net
Ammonia/Ammonium Carbonate Leaching:
Ammoniacal leaching systems are also highly selective for zinc, copper, nickel, and cobalt over iron, lead, and other common impurities. researchgate.net Zinc dissolves in ammonia-ammonium carbonate solutions to form the soluble tetraammine zinc(II) complex, [Zn(NH₃)₄]²⁺. researchgate.nethep.com.cnd-nb.info This process, sometimes referred to as the Schnabel Process, has been used for commercial zinc recovery. researchgate.net
This method is particularly suitable for treating secondary resources like crude zinc oxide dust and basic oxygen furnace (BOF) sludge. hep.com.cnd-nb.info Research has demonstrated zinc leaching efficiencies of over 95% from crude zinc oxide dust using an ammonia-ammonium carbonate solution. hep.com.cn The combination of ammonia and ammonium carbonate is often more effective than either reagent alone. d-nb.info The process parameters, including the ammonia and ammonium carbonate concentrations, liquid-to-solid ratio, and temperature, are optimized to maximize zinc recovery. mdpi.comhep.com.cn
Chloride-Based Leaching
The use of chloride-based solutions is a significant method in zinc hydrometallurgy, prized for its effectiveness with complex ores. The high concentration of chloride ions in lixiviants like hydrochloric acid (HCl) and sodium chloride (NaCl) solutions facilitates the dissolution of zinc minerals by forming stable, soluble zinc-chloride complexes. sci-hub.rumdpi.commdpi.com The formation of anionic complexes such as [ZnCl₃]⁻ and [ZnCl₄]²⁻ is a key mechanism, enhancing the extraction efficiency. researchgate.netuio.no
Research has demonstrated that zinc extraction rates increase with higher chloride concentrations. uio.no For instance, studies have shown that zinc extraction improves as chloride concentration rises to 2 M. In a specific application, using a 2 M HCl solution at 20°C for just 30 minutes achieved nearly 100% zinc recovery from zinc ash. The presence of chloride ions can also enhance the solubility of other metals, which must be managed in subsequent purification steps. mdpi.comresearchgate.net The synergy between different chloride sources, such as in HCl–NaCl solutions, is also utilized, where the HCl concentration primarily dictates the zinc recovery rate. mdpi.com
Organic Acid Leaching (e.g., Acetic Acid, Citric Acid, Sulfosalicylic Acid)
Organic acids present an alternative to traditional inorganic acids, often valued for being less corrosive and more environmentally benign. journalssystem.comjournalssystem.comgraphyonline.com These acids can be highly effective and selective for zinc extraction from various sources, including low-grade ores and industrial wastes. scielo.bricm.edu.pl
Citric Acid (C₆H₈O₇) has been extensively studied as a lixiviant. It effectively leaches zinc by forming a stable Zn-citrate complex. scielo.br Optimal conditions vary depending on the source material, but studies have reported high recovery rates. For example, 82% of zinc was recovered from low-grade oxide ore tailings at 80°C with a 0.5 mol/L citric acid concentration. researchgate.net In another study, 90.4% of zinc oxide (ZnO) was dissolved at a lower temperature of 50°C using citric acid. sci-hub.se The efficiency can be further enhanced by the presence of other ions, with chlorides and nitrates showing a positive effect on dissolution rates. sci-hub.se
Sulfosalicylic Acid (SSA, C₇H₆O₆S) is another potent organic lixiviant. Research has shown it to be an excellent reagent for leaching zinc oxide, with one study achieving a 94.2% zinc leaching efficiency from metallurgical slag under conditions of 50°C and a 0.3 mol/L SSA concentration. journalssystem.comjournalssystem.com Kinetic studies on the dissolution of smithsonite (B87515) (ZnCO₃) and hemimorphite (Zn₄Si₂O₇(OH)₂·H₂O) in SSA solutions found that over 95% of zinc could be extracted in just 15 minutes at 50°C with a 0.175 mol/L SSA concentration. mdpi.com The process is typically controlled by the surface chemical reaction, with a calculated activation energy of around 44-55 kJ/mol. mdpi.comtandfonline.com
Acetic Acid (CH₃COOH) is also recognized as a beneficial, though weaker, organic leaching agent. graphyonline.comicm.edu.pl It offers advantages in selective metal recovery due to its mild acidity. journalssystem.comresearchgate.net Studies on flotation tailings have shown that at concentrations of 0.75–1.0 M, acetic acid can achieve zinc recovery efficiencies of 49–54%. icm.edu.pljournalssystem.com Research on sphalerite (ZnS) leaching found that about 86.6% of the mineral could be dissolved in 10M acetic acid at 90°C, with the process being controlled by a chemical reaction model. jmaterenvironsci.com
Water Leaching
Water leaching is a crucial step in processes where zinc-bearing materials are first converted into a water-soluble form, typically through roasting. This method is particularly effective for oxidized zinc ores. A common approach involves roasting the ore with a sulfating agent, such as ammonium sulfate ((NH₄)₂SO₄) or iron sulfates, to convert zinc minerals like zinc oxide (ZnO) and zinc ferrite (ZnFe₂O₄) into zinc sulfate (ZnSO₄), which is readily soluble in water. ustb.edu.cnmdpi.comustb.edu.cnresearchgate.net
In one studied process, zinc oxidized ore was mixed with (NH₄)₂SO₄ and roasted. ustb.edu.cnustb.edu.cn A subsequent water leach at 80°C resulted in a maximum zinc extraction of 96%. ustb.edu.cn Similarly, roasting zinc plant residue with ferric sulfate at 640°C for 30 minutes, followed by water leaching at room temperature, yielded a zinc recovery rate of 90.9%. researchgate.net This roast-leach process effectively separates zinc from other elements like iron, which remains in the solid residue as ferric oxide. mdpi.comresearchgate.net Water leaching can also be applied to zinc leaching residues to dissolve remaining metal sulfates, thereby recovering additional zinc and detoxifying the residue. dntb.gov.ua
Reductive Leaching
Reductive leaching is employed to break down refractory zinc compounds, particularly zinc ferrite (ZnFe₂O₄), which are resistant to conventional acidic or alkaline leaching under atmospheric conditions. saimm.co.za This process involves the use of a reducing agent to alter the chemical state of components in the ore, making zinc more accessible.
One effective method involves using sulfur dioxide (SO₂) as a reductant in a sulfuric acid medium. researchgate.net This process can fully decompose zinc ferrite, achieving a zinc leaching rate as high as 99% and a ferric iron (Fe³⁺) reduction rate of 98% under optimal conditions (105°C, 120 g/L H₂SO₄). researchgate.net The use of SO₂ is also applied in two-stage leaching processes for complex ores, where an initial oxidative leach is followed by a reductive leach to extract metals like manganese and cobalt, while also dissolving remaining copper and zinc. minedocs.com
Other reducing agents are also utilized. In alkaline leaching, mechanochemical reduction with metallic iron prior to leaching in NaOH has been shown to significantly enhance zinc extraction from zinc ferrite, with over 70% extraction achieved. saimm.co.za Organic acids, such as citric acid, can also act as reducing agents in some contexts. researchgate.net For low-grade ores containing manganese (IV), which can hinder zinc dissolution, a reductant like sodium sulfite (B76179) (Na₂SO₃) can be used to improve zinc leaching efficiency from around 60% to over 82%. mprc-jdtm.ir
Operational Parameters Affecting Leaching Efficiency
The success of any zinc leaching process hinges on the careful control of several key operational parameters. The temperature of the reaction and the concentration and pH of the lixiviant are among the most critical factors influencing the rate and extent of zinc extraction.
Temperature Regimes
Temperature plays a significant role in the kinetics of zinc leaching, with its effect varying depending on the lixiviant system.
General Trend : For most hydrometallurgical processes, increasing the temperature enhances the dissolution rate by increasing the kinetic energy of the reacting species. journalssystem.comgraphyonline.comtandfonline.com This is observed across various leaching systems, including those using organic acids like sulfosalicylic acid (30-70°C) and trichloroacetic acid, as well as chloride-based deep eutectic solvents (optimal at 90°C). journalssystem.comgraphyonline.com
Optimal Ranges : Studies have identified optimal temperature ranges for specific processes to maximize zinc recovery while often minimizing the dissolution of impurities. For leaching with citric acid, optimal temperatures have been reported between 50°C and 80°C. journalssystem.comresearchgate.net For sulfuric acid leaching, an optimum of 80°C has been determined in some cases, while other studies note that the impact of temperature can be minimal beyond 60°C. mprc-jdtm.irbibliotekanauki.pl
Inverse Effects : In some specific scenarios, higher temperatures can be detrimental. When using gaseous reagents like ozone in a sulfuric acid system, increasing the temperature can lower the gas's solubility and increase its decomposition rate, thereby decreasing the zinc extraction rate. minedocs.com In one study on oxidant alkaline leaching, zinc extraction increased up to 60°C and then decreased at 80°C. bohrium.com
The table below summarizes findings on optimal temperatures for various zinc leaching systems.
| Lixiviant System | Temperature Range / Optimum | Zinc Source | Reference(s) |
| Sulfosalicylic Acid | 50°C | Metallurgical Slag / Hemimorphite | journalssystem.commdpi.com |
| Citric Acid | 50°C | Steelmaking Dust | journalssystem.com |
| Citric Acid | 80°C | Low-Grade Oxide Ore | researchgate.net |
| Sulfuric Acid | 80°C | Low-Grade Oxide Ore | mprc-jdtm.ir |
| Choline Chloride-Urea (DES) | 90°C | Dust Sludge | |
| Reductive Leach (SO₂) | 105°C | Zinc Ferrite | researchgate.net |
| Water Leach (Post-Roast) | 80°C | Roasted Oxidized Ore | ustb.edu.cn |
Lixiviant Concentration and pH Control
The concentration of the lixiviant and the pH of the solution are fundamental parameters that directly influence the chemical equilibrium and kinetics of zinc dissolution.
Acid Concentration : In acidic leaching, a higher concentration of the acid generally leads to a higher zinc extraction rate. This is because a greater concentration of hydrogen ions (H⁺) or other active species is available to attack the zinc minerals. graphyonline.com
For sulfuric acid , optimal concentrations have been reported in ranges such as 75 g/L and 0.81 mol/L, with studies showing that zinc extraction increases with acid concentration up to a certain point, beyond which the benefit may diminish. mprc-jdtm.ir
For organic acids , a similar trend is observed. Zinc recovery with citric acid increases as its concentration rises to an optimum, which has been identified as 0.5 mol/L in several studies. researchgate.net For sulfosalicylic acid, leaching efficiency improves as concentration increases from 0.1 to 0.6 mol/L. journalssystem.com
pH Control : Maintaining the optimal pH is crucial for maximizing zinc dissolution while minimizing the co-extraction of impurities, particularly iron.
In acidic systems, a low pH is generally favorable. For sulfuric acid leaching, a pH of 1 was found to yield the highest dissolution rate compared to pH 2 or 3. researchgate.net
For organic acids, which are weakly acidic, the optimal pH is often mildly acidic. High zinc extraction efficiencies with citric acid have been reported at pH values between 2.3 and 3.0. scielo.br
In alkaline leaching systems, a high pH is required. One study using monosodium glutamate (B1630785) as a lixiviant found the optimal condition for selective zinc and copper leaching to be pH 9. mdpi.com
The table below presents research findings on optimal lixiviant concentrations for zinc leaching.
| Lixiviant | Optimal Concentration | Zinc Source | Reference(s) |
| Sulfuric Acid (H₂SO₄) | 75 g/L | Low-Grade Oxide Ore | mprc-jdtm.ir |
| Hydrochloric Acid (HCl) | 2.0 M | Zinc Ash | |
| Citric Acid | 0.5 mol/L | Low-Grade Oxide Ore / Steelmaking Dust | journalssystem.comresearchgate.net |
| Sulfosalicylic Acid (SSA) | 0.175 - 0.3 mol/L | Hemimorphite / Metallurgical Slag | journalssystem.commdpi.com |
| Acetic Acid | 0.75 - 1.0 M | Flotation Tailings | icm.edu.pljournalssystem.com |
| Monosodium Glutamate | 1.0 M (at pH 9) | EAF Dust | mdpi.com |
Agitation Speed and Mass Transfer
The rate of zinc dissolution is often dependent on the agitation speed up to a certain point. mdpi.comcore.ac.uk Increasing the agitation speed generally enhances the leaching rate by reducing the thickness of the mass transfer boundary layer surrounding the solid particles. mdpi.comresearchgate.net This facilitates the diffusion of the leaching agent to the particle surface. scirp.org Several studies have demonstrated a positive correlation between agitation speed and zinc extraction. For example, one study observed that the zinc leaching rate increased significantly with agitation speeds up to 450 rpm, after which it remained relatively constant up to 1000 rpm. scirp.org Another investigation found that increasing the agitation speed from 140 rpm to 530 rpm resulted in a 4.5% increase in zinc recovery, while a further increase to 730 rpm only yielded an additional 1.0% recovery. core.ac.uk This suggests that beyond a certain agitation speed, the leaching process is no longer limited by mass transfer through the liquid boundary layer but may be controlled by other factors such as the chemical reaction rate or diffusion through the product layer. mdpi.com
The optimal agitation speed is one that is sufficient to eliminate the effect of boundary layer mass transfer on the dissolution kinetics. saimm.co.za This speed can vary depending on the specific ore characteristics, particle size, and reactor design. For instance, in the leaching of zinc from metal oxide varistors, the leaching rate was found to be independent of agitation speeds above 300 rpm. mdpi.com In another study on smithsonite ore, a rotational speed of 1000 rpm was found to be optimal. mdpi.com
It is important to note that excessively high agitation speeds can lead to increased operational costs due to higher energy consumption and may not significantly improve the leaching efficiency. Therefore, determining the optimal agitation speed is a key aspect of process optimization in zinc hydrometallurgy.
Table 2: Influence of Agitation Speed on Zinc Leaching
| Agitation Speed (rpm) | Observation | Reference |
|---|---|---|
| <450 | Leaching rate increases quickly. | scirp.org |
| >450 | Leaching rate remains almost constant. | scirp.org |
| 140 | 82.31% Zinc Recovery. | core.ac.uk |
| 530 | 86.83% Zinc Recovery. | core.ac.uk |
| 730 | 87.83% Zinc Recovery. | core.ac.uk |
| >300 | Leaching rate independent of agitation speed. | mdpi.com |
| 1000 | Optimal for smithsonite ore. | mdpi.com |
Leaching Time
Leaching time, or residence time, is a fundamental parameter that dictates the extent of zinc extraction from the ore or concentrate. It is the duration for which the solid material is in contact with the leaching solution.
Generally, zinc extraction increases with leaching time until it reaches a plateau, at which point the reaction approaches completion or equilibrium. scirp.orgjmmab.com The initial phase of leaching is often rapid, with a significant amount of zinc dissolving in a short period. researchgate.netcore.ac.uk This is often followed by a slower leaching phase as the more readily accessible zinc minerals are consumed. researchgate.net For example, one study noted that the leaching yields of lead and zinc increased with contact time during the first 120 minutes and then remained almost constant. jmmab.com Another study found that a residence time of 2 hours was sufficient to achieve 70% zinc recovery under specific temperature conditions. core.ac.uk
The required leaching time can vary significantly depending on the specific process and raw material. Studies have reported optimal leaching times ranging from as short as 10-20 minutes to several hours. researchgate.netscispace.com For example, under optimized conditions, one process for leaching roasted zinc sulphide concentrate identified an optimal reaction time of 50 minutes. researchgate.net In another case, a leaching duration of 2 hours was determined to be optimal. mdpi.com For the leaching of copper from a purification cake in an ammoniacal solution, a retention time of 4 hours was found to be sufficient, with no significant increase in recovery observed beyond this point. scispace.com
Table 3: Leaching Time and its Effect on Zinc Extraction
| Leaching Time | Observation | Reference |
|---|---|---|
| First 120 minutes | Leaching yields of Pb and Zn increased. | jmmab.com |
| >120 minutes | Leaching yields remained almost constant. | jmmab.com |
| 2 hours | 70% zinc recovery achieved. | core.ac.uk |
| 10-20 minutes | Optimal leaching time in a specific study. | researchgate.net |
| 50 minutes | Optimal reaction time for roasted zinc sulphide concentrate. | researchgate.net |
| 2 hours | Optimal leaching duration in another process. | mdpi.com |
| 4 hours | Sufficient for leaching copper from purification cake. | scispace.com |
Redox Potential Management
The oxidation-reduction potential (ORP or redox potential) of the leach solution is a critical parameter, particularly in the leaching of zinc sulfide ores (sphalerite). It influences the dissolution of various minerals and the behavior of impurities, such as iron.
In the context of zinc leaching, a sufficiently high redox potential is often required to facilitate the oxidation of sulfide minerals, which is a necessary step for their dissolution in an acidic medium. The redox potential can be controlled by the addition of oxidizing agents.
The management of redox potential is crucial for selective leaching. For instance, in some processes, the redox potential is carefully controlled to maximize the dissolution of zinc while minimizing the dissolution of iron. saimm.co.za The leaching of iron is often undesirable as it consumes acid and requires a separate purification step for its removal from the pregnant leach solution. saimm.co.za
Studies have shown that redox potential can have a significant effect on the leaching rates of various metals. researchgate.net For example, in the context of waste stabilization, it was found that chromium leaching increased under highly oxidizing conditions, while the leaching of arsenic, vanadium, lead, and iron increased under reducing conditions. researchgate.net In the leaching of stainless steel converter dust, redox potential was one of the variables that had an effect on the leachability of zinc, with a negative response observed in one case. researchgate.net
Chemistry of Leach Solutions in Zinc Refining
Major Solute Species in Pregnant Leach Solutions
The composition of a pregnant leach solution is highly dependent on the mineralogy of the initial zinc ore or concentrate and the specific leaching process employed (e.g., conventional, hot acid leaching). metalcess.com In most commercial operations, zinc sulfide (B99878) concentrates (ZnS) are first roasted to convert them into a more soluble form, zinc oxide (ZnO), which is then leached in spent electrolyte, a recycled sulfuric acid solution from the electrowinning stage. acs.org
The primary and most desired solute species is the zinc ion (Zn²⁺) , typically present as zinc sulfate (B86663) (ZnSO₄) in sulfuric acid-based systems. nih.gov However, the leaching process is not entirely selective, and various other elements present in the ore are also dissolved, becoming impurities in the PLS. The concentration of these species can vary significantly.
Common major solute species found in industrial pregnant leach solutions include:
Zinc (Zn): The target metal, with concentrations that can range from 35 to over 90 g/L depending on the process stage. researchgate.netresearchgate.net
Iron (Fe): A ubiquitous impurity, often present as both ferrous (Fe²⁺) and ferric (Fe³⁺) ions. Its concentration is carefully controlled, as it can interfere with zinc electrodeposition. nih.gov Typical concentrations might be in the range of 3 to 10 g/L before purification. researchgate.netnih.gov
Manganese (Mn): Another common impurity, with concentrations that can be as high as 4.5 g/L. researchgate.net While some manganese is tolerated, excessive levels can negatively impact current efficiency during electrowinning. nih.gov
Sulfate (SO₄²⁻): The primary anion in the most common leaching systems, originating from the sulfuric acid lixiviant.
Other Metal Ions: Depending on the ore body, other metal ions such as copper (Cu²⁺), cadmium (Cd²⁺), cobalt (Co²⁺), nickel (Ni²⁺), and lead (Pb²⁺) can be present in the PLS, often at lower concentrations. researchgate.net
Silica (B1680970) (SiO₂): Silicate (B1173343) minerals in the ore can dissolve, particularly under acidic conditions, to form silicic acid (H₄SiO₄) or its polymerized forms. nih.gov
The table below shows typical concentrations of major species in a pregnant leach solution from a complex oxide ore before the purification stages. researchgate.netnih.gov
| Ion | Concentration (g/L) |
| Zinc (Zn) | 35.07 |
| Iron (Fe) | 3.16 |
| Manganese (Mn) | 4.58 |
| Silicon (Si) | - |
| Aluminum (Al) | - |
Data sourced from studies on leaching complex zinc oxide ores. researchgate.netnih.gov The specific concentrations of Si and Al were also measured but are primarily managed as precipitates rather than remaining as major solute species.
Solubility and Precipitation Phenomena in Leach Circuits
The management of solubility and precipitation is at the heart of the purification process in zinc hydrometallurgy. By carefully controlling conditions such as pH and temperature, impurities can be selectively precipitated and removed from the pregnant leach solution, leaving a purified zinc sulfate solution ready for electrowinning.
A key principle is the differential solubility of metal hydroxides as a function of pH. mdpi.com Iron(III) is significantly less soluble than zinc(II) at moderately acidic pH values. By raising the pH of the leach solution, typically to a range of 2 to 4, iron can be precipitated as iron(III) hydroxide (B78521) (Fe(OH)₃) or, more commonly in industrial processes, as jarosite (e.g., KFe₃(SO₄)₂(OH)₆) or goethite (FeO(OH)). acs.orgnih.gov This step must be carefully controlled to maximize iron removal while minimizing the co-precipitation of zinc, which would represent a loss of valuable product. nih.gov
Another significant challenge is the management of silica. Silicic acid, formed from the dissolution of silicate minerals, can polymerize and precipitate as a gelatinous silica gel. nih.gov This gel can be difficult to filter and can lead to significant operational problems by trapping valuable zinc-containing solution. google.com Patented methods involve carefully controlling the rate of pH change to ensure the silica precipitates in a more manageable, crystalline form. google.com
The precipitation of other impurities is also crucial. For example, a white precipitate, often consisting of zinc hydroxide and zinc cyanide, can form on zinc shavings used in the Merrill-Crowe process for gold and silver recovery from cyanide solutions, illustrating how unintended precipitation can occur if solution chemistry is not properly managed. 911metallurgist.com
The solubility of various metal ions as a function of pH is a critical guiding principle for these separation processes.
| Metal Ion | pH Range for Precipitation Start | Minimum Solubility pH Range |
| Iron (Fe³⁺) | ~2 | 2 - 8 |
| Zinc (Zn²⁺) | ~7.5 | 8 - 11 |
| Cadmium (Cd²⁺) | ~8 | >11 |
This table illustrates the general pH ranges at which different metal hydroxides begin to precipitate from a sulfate solution, demonstrating the basis for selective removal. mdpi.com Note that zinc can redissolve at very high pH due to the formation of soluble zincate species.
Acid-Base Chemistry and Buffering Capacity of Solutions
The acid-base chemistry of the leach solution is dominated by the presence of sulfuric acid. The leaching of zinc oxide is an acid-consuming reaction:
ZnO + H₂SO₄ → ZnSO₄ + H₂O
The initial acid concentration is a key parameter; it must be high enough to achieve efficient zinc dissolution but not so high that it leads to excessive dissolution of impurities like iron. nih.govnih.gov Leaching is often performed in stages, starting with a neutral or weakly acidic leach to dissolve easily soluble zinc oxide, followed by a hot, more acidic leach to break down more refractory zinc compounds like zinc ferrite (B1171679) (ZnO·Fe₂O₃). metalcess.com
The pregnant leach solution possesses a certain buffering capacity, which is its ability to resist changes in pH upon the addition of an acid or base. This buffering is primarily due to the hydrolysis reactions of dissolved metal ions, especially iron. As the pH is raised during iron precipitation, hydrolysis reactions consume hydroxide ions, thus buffering the solution:
Fe³⁺ + 2H₂O ⇌ [Fe(OH)]²⁺ + H₃O⁺ Fe³⁺ + 3H₂O ⇌ Fe(OH)₃(s) + 3H₃O⁺
This buffering action is important for process control, as it allows for a more stable and manageable precipitation of impurities. The gradual neutralization required for selective precipitation is often achieved by adding a neutralizing agent like roasted zinc calcine (ZnO) or limestone (CaCO₃). google.com The careful control of acidity throughout the circuit is essential for maximizing zinc recovery and achieving the required purity of the final electrolyte. nih.gov
Impurity Management and Purification Strategies
Nature and Origin of Impurities in Zinc Leach Solutions
The composition of the pregnant leach solution in zinc hydrometallurgy is a direct reflection of the mineralogy of the zinc concentrate being processed. dergipark.org.trresearchgate.net Zinc ores are rarely pure and are typically associated with a variety of other minerals, which dissolve to varying extents during the leaching stage. dergipark.org.trresearchgate.net These dissolved elements become the impurities that must be managed.
Common Deleterious Impurities
The primary zinc-bearing mineral in concentrates is sphalerite (zinc sulfide), which often contains iron. google.com During the roasting process, zinc sulfide (B99878) is converted to zinc oxide, while iron can form zinc ferrite (B1171679) (ZnFe₂O₄), a compound that is less soluble in the subsequent leaching step. google.com Besides iron, a host of other elements are commonly found in zinc concentrates and can be solubilized during leaching. These deleterious impurities include, but are not limited to:
Cobalt (Co) and Nickel (Ni) : These elements are particularly troublesome in zinc electrowinning. dergipark.org.trup.ac.za
Germanium (Ge) , Antimony (Sb) , and Arsenic (As) : These are highly detrimental even at very low concentrations. researchgate.net
Copper (Cu) and Cadmium (Cd) : These are common by-products that are often recovered for their economic value. dergipark.org.trup.ac.za
Iron (Fe) , Manganese (Mn) , and Aluminum (Al) : These are major impurities that require specific removal steps. frontiersin.org
Lead (Pb) : Lead can originate from the ore and also from the corrosion of lead-based anodes used in the electrowinning cells. up.ac.zacollectionscanada.ca
Tin (Sn) : The presence of tin is becoming more common with the increasing use of secondary raw materials. aalto.fi
The source of these impurities is the initial zinc concentrate, with secondary raw materials like flue dusts also contributing a significant and often more complex mix of elements. aalto.fi
Table 1: Common Impurities in Zinc Leach Solutions and Their Origins
| Impurity | Chemical Symbol | Common Origin in Zinc Hydrometallurgy |
|---|---|---|
| Cobalt | Co | Associated minerals in zinc concentrates |
| Nickel | Ni | Associated minerals in zinc concentrates |
| Germanium | Ge | Trace element in zinc ores |
| Antimony | Sb | Associated minerals in zinc concentrates |
| Arsenic | As | Associated minerals in zinc concentrates |
| Copper | Cu | Associated minerals (e.g., chalcopyrite) in zinc concentrates |
| Cadmium | Cd | Associated minerals (e.g., greenockite) in zinc concentrates |
| Iron | Fe | Primary component of many zinc ores (e.g., marmatite) |
| Manganese | Mn | Associated minerals in zinc concentrates |
| Aluminum | Al | Gangue minerals in zinc ores |
| Lead | Pb | Associated minerals (e.g., galena) and anode corrosion |
Impact of Impurities on Downstream Electrowinning Performance
The presence of impurities in the electrolyte fed to the electrowinning cells has a significant and often detrimental impact on the efficiency and quality of zinc production. researchgate.netutelectrode.com The primary mechanism of interference is the alteration of the electrochemical conditions at the cathode surface. 911metallurgist.com
Reduced Current Efficiency: Many impurities, particularly those with lower hydrogen overpotentials than zinc, such as cobalt, nickel, antimony, and germanium, can co-deposit on the cathode. utelectrode.com911metallurgist.comcore.ac.uk This creates localized galvanic cells where the deposited zinc can redissolve, leading to a significant decrease in current efficiency. utelectrode.com911metallurgist.com The presence of cobalt and nickel is known to cause pitting and re-solution of the zinc deposit. 911metallurgist.com Even at concentrations below 0.01 mg/L, certain impurities can cause a drastic reduction in current efficiency. core.ac.uk
Poor Cathode Morphology: Impurities can disrupt the normal crystal growth of the zinc deposit, leading to the formation of rough, porous, or dendritic cathodes. utelectrode.comconicet.gov.ar For instance, copper can result in non-adherent, porous microspheres. utelectrode.com Poor morphology can lead to issues during the stripping of the zinc cathodes from the aluminum starter sheets and can trap electrolyte, leading to contamination of the final product. conicet.gov.ar
Increased Energy Consumption: The reduction in current efficiency directly translates to higher energy consumption per unit of zinc produced. researchgate.net The re-dissolution of zinc and the promotion of the hydrogen evolution reaction are parasitic processes that consume electrical energy without contributing to zinc deposition. utelectrode.com
Product Contamination: Impurities that are more electropositive than zinc can co-deposit with it, contaminating the final zinc product. utelectrode.com Cadmium, for example, readily co-deposits with zinc. utelectrode.com
The synergistic effects of multiple impurities can be more severe than the impact of individual elements. 911metallurgist.com For example, the combination of antimony and germanium, or cobalt and copper, can have a more pronounced negative effect on current efficiency. dergipark.org.tr
Table 2: Impact of Key Impurities on Zinc Electrowinning
| Impurity | Impact on Current Efficiency | Effect on Cathode Morphology |
|---|---|---|
| Cobalt (Co) | Severe reduction, causes re-solution | Pitting, localized corrosion |
| Nickel (Ni) | Severe reduction, causes re-solution | Pitting, worse surface morphology with increased temperature |
| Germanium (Ge) | Drastic reduction, promotes H₂ evolution | Affects nucleation and plating overpotential |
| Antimony (Sb) | Drastic reduction, promotes H₂ evolution | Affects nucleation overpotential, can cause pitting |
| Arsenic (As) | Reduces current efficiency | Affects plating overpotential |
| Copper (Cu) | Harmful, promotes H₂ evolution | Non-adherent, porous deposits |
| Cadmium (Cd) | Can favor zinc deposition by lowering nucleation overpotential, but co-deposits | Can lead to larger grain size |
| Iron (Fe) | Increases nucleation overpotential, inhibiting deposition | No significant influence on morphology in the presence of glue |
Purification Techniques for Pregnant Leach Solutions
To mitigate the detrimental effects of impurities on zinc electrowinning, a series of purification steps are employed to remove them from the pregnant leach solution. The most common techniques include cementation, selective precipitation, and solvent extraction.
Cementation (e.g., Zinc Dust Cementation for Cu, Cd, Co, Ni)
Cementation is a hydrometallurgical process where a more electropositive metal is precipitated from a solution by the addition of a more electronegative metal. dergipark.org.trgoogle.com In zinc refining, zinc dust is used to remove impurities that are nobler than zinc, such as copper, cadmium, cobalt, and nickel. dergipark.org.trgoogle.comresearchgate.net
The process is typically carried out in multiple stages to selectively remove different impurities. rwth-aachen.de For instance, copper is often removed in a first stage at a lower temperature, followed by a "hot-cold" or "reversed" process for the removal of cobalt and nickel, which often requires the use of activators like arsenic or antimony compounds and higher temperatures. up.ac.zarwth-aachen.de
Copper and Cadmium Removal: Copper is readily cemented out of the solution due to its significantly higher electrochemical potential compared to zinc. researchgate.net Cadmium is also effectively removed by zinc dust cementation. researchgate.net
Cobalt and Nickel Removal: The cementation of cobalt and nickel is more challenging due to their electrochemical potentials being closer to that of zinc and the inhibiting effect of high zinc concentrations in the solution. up.ac.za To enhance the kinetics of cobalt and nickel removal, activators such as arsenic trioxide or antimony compounds are often added, and the process is carried out at elevated temperatures (around 75°C). up.ac.zarwth-aachen.de The pre-activation of zinc dust with copper and antimony has been shown to improve the removal of cobalt and nickel. researchgate.net
Selective Precipitation (e.g., Iron Precipitation as Jarosite/Goethite, Al, As, Pb, Ag precipitation)
Selective precipitation is used to remove impurities by adjusting the pH and other conditions of the solution to cause the targeted impurity to precipitate as an insoluble compound.
Iron Removal: Iron is a major impurity that is typically removed from the leach solution before the cementation stage. metalcess.comresearchgate.net The most common methods for iron removal are the Jarosite and Goethite processes. metalcess.comresearchgate.net
Jarosite Process: In this process, iron is precipitated as a complex salt, typically sodium jarosite (NaFe₃(SO₄)₂(OH)₆), by adjusting the pH to around 1.5 and adding a source of alkali ions (like sodium, potassium, or ammonium) at an elevated temperature. metalcess.comgoogle.com
Goethite Process: This process involves precipitating iron as goethite (α-FeOOH) by oxidizing ferrous iron to ferric iron and controlling the pH. metalcess.comresearchgate.net The goethite process generally produces a more stable and less voluminous residue compared to the jarosite process. nih.gov
Removal of Other Impurities: Aluminum can be removed by precipitation, and arsenic is often co-precipitated with iron during the jarosite or goethite stages. researchgate.netmdpi.com Lead can be precipitated as lead sulfate (B86663) (PbSO₄), and its precipitation can be enhanced by the addition of strontium. up.ac.za Silver can also be precipitated from the solution. conicet.gov.ar
Solvent Extraction for Selective Metal Removal
Solvent extraction (SX) is a separation technique that involves the use of an organic extractant to selectively remove a specific metal ion from the aqueous leach solution. saimm.co.zatandfonline.com The metal-loaded organic phase is then stripped to recover the metal in a purified and concentrated form.
In zinc hydrometallurgy, solvent extraction is gaining traction as a powerful tool for purification, especially for complex ores or for producing high-purity zinc. saimm.co.zatandfonline.com
Selective Zinc Extraction: Di-(2-ethylhexyl) phosphoric acid (D2EHPA) is a commonly used extractant that is highly selective for zinc over many deleterious impurities like copper, cadmium, cobalt, and nickel in sulfate media. saimm.co.zaresearchgate.net The zinc can then be stripped from the loaded organic phase using spent electrolyte from the electrowinning circuit, producing a highly pure and concentrated zinc sulfate solution for electrolysis. saimm.co.za
Impurity Removal: Solvent extraction can also be used to selectively remove specific impurities. For example, certain extractants can target the removal of cobalt and nickel. tandfonline.com The use of solvent extraction can be particularly advantageous for treating leach solutions with high concentrations of impurities or for recovering valuable by-products.
The choice and sequence of these purification techniques depend on the specific composition of the leach solution, economic considerations, and environmental regulations.
Reagent Selection and Performance
The efficacy of the solvent extraction process hinges on the choice of the organic extractant. Several commercial reagents have been developed, each with distinct chemical properties and performance characteristics. The most prominent among these are organophosphorus acids such as D2EHPA, Cyanex 272, PC88A, and Ionquest 801. mdpi.comresearchgate.net
D2EHPA (Di(2-ethylhexyl) phosphoric acid) is one of the most widely used and studied extractants for zinc recovery. researchgate.net It demonstrates high extraction efficiency for zinc, often exceeding 98-99% under optimal conditions. researchgate.netjournalssystem.com The extraction of zinc by D2EHPA is pH-dependent, with efficiency increasing as the pH rises. researchgate.netshahroodut.ac.ir For instance, at a D2EHPA concentration of 10% (v/v), over 98% of zinc can be extracted at a pH of 4, while at a 30% (v/v) concentration, similar efficiency is achieved at a more acidic pH of 2. shahroodut.ac.ir D2EHPA shows good selectivity for zinc over many common impurities. For example, in a D2EHPA system at an equilibrium pH of 2, zinc extraction can reach over 98%, while nickel extraction remains minimal at only 0.36%. journalssystem.com However, co-extraction of certain elements like calcium can be a notable issue. researchgate.netresearchgate.net Saponification of D2EHPA, for instance with NaOH, can enhance extraction efficiency and reduce the number of required extraction stages. shahroodut.ac.ir
Cyanex 272 (bis(2,4,4-trimethylpentyl) phosphinic acid) is another key extractant, particularly valued for its selectivity in separating cobalt and nickel. mdpi.comjournalssystem.com While it is a weaker extractant for zinc compared to D2EHPA, meaning it requires a higher pH for efficient extraction, this characteristic can be advantageous for selective separations. mdpi.comjournalssystem.com For instance, complete zinc extraction (over 99%) using Cyanex 272 may require an equilibrium pH of 3.5. journalssystem.com The separation of zinc and nickel is often considered simpler with Cyanex 272 than with D2EHPA due to a larger difference in the pH at which each metal is 50% extracted (ΔpH1/2). journalssystem.com Studies have shown that 0.1 mol/L Cyanex 272 can achieve a high separation factor for zinc over major impurities. d-nb.info
PC88A (2-ethylhexyl hydrogen 2-ethylhexyl phosphonate) exhibits extraction behavior that allows for zinc extraction at a lower pH compared to Cyanex 272. researchgate.net This can be beneficial in reducing the co-extraction of iron. researchgate.net The extraction order with saponified PC88A is generally Zn > Mn > Co > Ni. researchgate.net
Ionquest 801 (2-ethylhexyl phosphonic acid mono-2-ethylhexyl ester) is a stronger extractant than Cyanex 272, meaning it can extract metals at a lower pH. mdpi.com It is often considered a better choice than D2EHPA for separating zinc and manganese due to better metal separation and stripping characteristics. researchgate.netscispace.com Ionquest 801 shows slightly better zinc selectivity over cobalt compared to Cyanex 272. mdpi.com Two theoretical stages with 30% (v/v) Ionquest 801 have been shown to extract 93% of zinc within one minute. scispace.com
Below is an interactive table summarizing the performance characteristics of these key extractants.
| Extractant | Key Features | Typical Zinc Extraction pH | Selectivity Profile |
| D2EHPA | High zinc extraction efficiency. researchgate.netjournalssystem.com | 2.0 - 4.0 researchgate.netshahroodut.ac.ir | Good Zn/Ni separation. journalssystem.com Potential for Ca co-extraction. researchgate.net |
| Cyanex 272 | Excellent Co/Ni selectivity. mdpi.comjournalssystem.com Weaker zinc extractant than D2EHPA. journalssystem.com | 3.5 - 4.0 journalssystem.comresearchgate.net | High selectivity for Zn over many impurities. d-nb.info |
| PC88A | Extracts zinc at a lower pH than Cyanex 272. researchgate.net | Lower than Cyanex 272 | Can reduce Fe co-extraction. researchgate.net Order: Zn > Mn > Co > Ni. researchgate.net |
| Ionquest 801 | Stronger extractant than Cyanex 272. mdpi.com Good for Zn/Mn separation. scispace.com | Lower than Cyanex 272 | Slightly better Zn/Co selectivity than Cyanex 272. mdpi.com |
Synergistic Effects in Mixed Extractant Systems
Combining different extractants can lead to synergistic effects, where the extraction capability of the mixture is greater than the sum of its individual components. This approach is explored to enhance selectivity and efficiency.
The combination of D2EHPA and TBP (tri-n-butyl phosphate) can also exhibit synergistic effects, particularly for separating zinc from iron. researchgate.net While D2EHPA alone can be used, adding TBP as a synergist can significantly increase the separation factor, especially at lower pH values. A TBP to D2EHPA volume ratio of 4:1 has been reported to achieve a maximum separation factor of 13.3×10³. researchgate.net
Mixtures of Ionquest 801 and Cyanex 272 have also been investigated. A slight synergistic effect for zinc and cobalt extraction has been observed, particularly when the extractants are in equal concentrations. mdpi.commdpi-res.com A more significant synergistic effect was noted for nickel extraction when the concentration of Cyanex 272 was higher than that of Ionquest 801. mdpi.com The synergistic species in these mixtures is often identified as having a 1:1 ratio of the two extractants complexed with the metal ion, in the form of M(AB). mdpi.com
Organic Entrainment Issues and Mitigation
A significant operational challenge in solvent extraction is the physical carryover of the organic phase into the aqueous phase (and vice versa), a phenomenon known as entrainment. This leads to the loss of expensive organic reagents and can contaminate the final zinc electrolyte, negatively impacting the electrowinning process. Another related issue is the formation of a stable emulsion at the organic/aqueous interface, often referred to as "crud." Crud formation can be caused by the presence of fine solid particles, colloidal silica (B1680970), or certain organic compounds in the leach solution, leading to operational difficulties and loss of both organic and aqueous phases.
Mitigation strategies for these issues include:
Proper Feed Clarification: Ensuring the pregnant leach solution (PLS) fed to the solvent extraction circuit is free of suspended solids is crucial. This is typically achieved through clarification and filtration steps.
Circuit Design: The design of the mixer-settlers plays a role in minimizing entrainment. Proper sizing of settlers allows for sufficient residence time for the two phases to disengage cleanly. seprm.com
Washing Stage: A dedicated washing stage is incorporated into the solvent extraction circuit. tecnicasreunidas.es Here, the loaded organic phase is washed with a suitable aqueous solution to remove entrained aqueous phase and any co-extracted impurities before the stripping stage. tecnicasreunidas.es
Crud Treatment: When crud forms, it is typically removed from the settlers and treated separately to recover the valuable organic phase. This can involve techniques like centrifugation or filtration.
Ion Exchange and Adsorption Processes
Ion exchange and adsorption offer alternative or complementary methods for purifying zinc leach solutions, particularly for removing low concentrations of specific impurities. saimm.co.zaresearchgate.net
Ion exchange processes utilize solid resin beads that have functional groups capable of exchanging their ions with ions in the leach solution. For zinc refining, resins impregnated with organophosphorus extractants, such as Lewatit VP OC 1026 which contains D2EHPA, have been successfully used. saimm.co.za This type of resin can effectively remove zinc from solutions containing high concentrations of other metals like nickel. saimm.co.za For example, it has been used to remove zinc at a concentration of 0.03 g/L from a stream containing 70 g/L of nickel. saimm.co.za A key advantage of ion exchange is that it often does not require pH adjustment during the process and can be fully automated. saimm.co.za However, limitations include a relatively lower capacity for adsorption and potential fouling of the resin. saimm.co.za
Adsorption processes can use various materials, including activated carbon, zeolites, or clays, to bind impurities from the solution. researchgate.net The effectiveness of adsorption is highly dependent on the nature of the adsorbent, the solution pH, and the specific impurities being targeted. researchgate.netresearchgate.net
Electrochemical Purification Methods
Electrochemical methods can also be employed for the purification of zinc sulfate solutions. These methods leverage the different electrochemical potentials of the various metals in the solution.
Cementation: This is a widely used and well-established electrochemical process in zinc hydrometallurgy. scispace.com It involves adding a more electrochemically active metal, typically zinc dust, to the leach solution. up.ac.za Impurity metals that are nobler (have a higher electrochemical potential) than zinc, such as copper, cadmium, nickel, and cobalt, will precipitate out of the solution onto the surface of the zinc dust. up.ac.zascispace.com The efficiency of cementation is influenced by factors like temperature, the particle size and quantity of zinc dust, and the presence of activating agents like arsenic or copper. up.ac.za
Recycle Streams and Impurity Build-up in Zinc Circuits
Modern zinc refining plants operate with closed loops, recycling various streams to maximize water and reagent recovery. For instance, the acidic raffinate from the solvent extraction stage is typically recycled back to the leaching stage. tecnicasreunidas.es While this is economically and environmentally beneficial, it creates a pathway for impurities that are not completely removed in the purification stages to accumulate within the circuit.
The build-up of certain impurities can have severe consequences for the entire process. In the leaching stage, accumulated impurities can affect leaching efficiency. More critically, in the electrowinning stage, even trace amounts of certain elements can drastically reduce the current efficiency, degrade the quality of the deposited zinc cathode, and cause operational problems. core.ac.ukresearchgate.net For example, impurities like cobalt, antimony, and germanium are particularly detrimental, causing re-dissolution of the deposited zinc and lowering current efficiency. researchgate.netutelectrode.com
Therefore, controlling impurity build-up is a critical aspect of plant operation. This is achieved through:
High-Efficiency Purification: The primary defense is the high efficiency of the purification units (solvent extraction, cementation, etc.) to remove impurities from the main process stream.
Bleed Streams: A portion of a recycle stream can be intentionally "bled" from the circuit. google.com This bleed stream, containing a concentrated level of impurities, is then treated separately to remove the contaminants before the purified solution is returned to the main circuit, or it is discarded. This prevents the indefinite accumulation of harmful elements within the primary zinc loop. The portion of certain feeds, like washed zinc oxides, may be limited to control the input of impurities like fluorides and chlorides. tecnicasreunidas.es
Process Monitoring and Control: Continuous monitoring of impurity levels at various points in the circuit is essential to detect and manage any build-up before it reaches critical levels.
The management of these recycle streams and the prevention of impurity accumulation are key to maintaining a stable, efficient, and profitable zinc refining operation.
Kinetics and Thermodynamics of Leaching and Purification
Leaching Kinetics Modeling
Shrinking Core Models (SCM) and Rate-Limiting Steps
Diffusion through the liquid film: The movement of the liquid reactant from the bulk solution to the surface of the solid particle.
Diffusion through the product layer (or "ash" layer): The transport of the reactant through the porous layer of solid product that forms on the particle's surface. scirp.org
Surface chemical reaction: The intrinsic rate of the chemical reaction occurring at the surface of the unreacted core. mdpi.com
Studies have shown that for the leaching of zinc from various materials, the rate-limiting step can vary. In some cases, the process is controlled by diffusion through the product layer, while in others, the surface chemical reaction is the determining factor. scirp.orgmdpi.com
Activation Energy Determination and Interpretation
The activation energy (Ea) is a key kinetic parameter that provides insight into the nature of the rate-limiting step. It is determined experimentally by studying the effect of temperature on the reaction rate and applying the Arrhenius equation.
The magnitude of the activation energy is indicative of the controlling mechanism:
Diffusion-controlled processes typically have low activation energies, generally below 20-40 kJ/mol. scirp.orgresearchgate.netjmmab.com This is because diffusion is less sensitive to temperature changes.
Chemically controlled processes are characterized by higher activation energies, usually above 40 kJ/mol, as the rate of chemical reactions is highly dependent on temperature. mdpi.com
The table below presents activation energy values from various zinc leaching studies and the corresponding interpreted rate-limiting step.
| Leaching System | Activation Energy (Ea) in kJ/mol | Rate-Limiting Step | Reference |
| Zinc from smithsonite (B87515) in ammonium (B1175870) citrate | 42 | Surface chemical reaction | mdpi.com |
| Zinc from tire pyrolytic char | 11 | Diffusion through product layer | aimspress.com |
| Zinc from zinc plant residue in NaOH | 22.59 | Diffusion-controlled | jmmab.com |
| Zinc from zinc oxide dust with ultrasound | 6.90 | Mixed control (solid product layer diffusion) | mdpi.com |
| Zinc from lead smelting slag | 12.69 | Diffusion through the liquid film | researchgate.net |
| Zinc from zinc plant residue in H2SO4 | ~1 | Diffusion-controlled | scirp.org |
Effects of Process Variables on Leaching Rate
Several process variables significantly influence the rate of zinc leaching. Understanding their impact is crucial for optimizing the hydrometallurgical process.
Temperature: Generally, increasing the temperature increases the leaching rate, particularly for chemically controlled reactions due to the exponential relationship described by the Arrhenius equation. mdpi.comacs.orgjournalssystem.com However, for some diffusion-controlled processes, the effect of temperature may be less pronounced. scirp.org
Acid Concentration: The concentration of the leaching agent, typically sulfuric acid, has a direct impact on the leaching rate. A higher acid concentration generally leads to a faster and more complete zinc extraction. acs.org However, excessively high concentrations can lead to the dissolution of impurities and may not be economically viable.
Particle Size: Decreasing the particle size of the ore increases the surface area available for reaction, thereby accelerating the leaching rate, especially in processes controlled by surface reactions. mdpi.com
Stirring Speed: In processes where diffusion through the liquid film is the rate-limiting step, increasing the stirring speed can enhance the leaching rate by reducing the thickness of the stagnant liquid layer around the particles. scirp.orgmdpi.com Beyond a certain point, however, further increases in agitation may have a negligible effect if another step becomes rate-limiting. scirp.org
Solid-to-Liquid Ratio: This ratio affects the concentration of both the reactants and products in the leach slurry. A lower solid-to-liquid ratio (i.e., more liquid) generally favors a higher leaching rate and efficiency by ensuring an adequate supply of the lixiviant. scirp.orgacs.org
The following table summarizes the general effects of these variables on the zinc leaching rate.
| Process Variable | Effect on Leaching Rate | Reference |
| Increasing Temperature | Generally increases rate | mdpi.comjournalssystem.com |
| Increasing Acid Concentration | Generally increases rate | acs.org |
| Decreasing Particle Size | Generally increases rate | mdpi.com |
| Increasing Stirring Speed | Increases rate up to a certain point | scirp.orgmdpi.com |
| Decreasing Solid-to-Liquid Ratio | Generally increases rate | scirp.org |
Thermodynamics of Metal Dissolution and Precipitation
Thermodynamics provides the fundamental principles governing the feasibility and extent of chemical reactions in the zinc refining process, from the dissolution of zinc minerals to the selective removal of impurities.
Speciation and Stability Diagrams (e.g., Eh-pH diagrams)
The chemical form, or speciation, of zinc and other metals in the leach solution is highly dependent on the electrochemical potential (Eh) and the pH of the system. Eh-pH diagrams, also known as Pourbaix diagrams, are graphical representations of the thermodynamically stable species of an element in an aqueous solution under specific conditions. daneshyari.comresearchgate.netchegg.comchegg.comresearchgate.net
For a typical zinc sulfide (B99878) leaching process in a sulfate (B86663) medium, the Eh-pH diagram for the Zn-S-H₂O system shows the regions of stability for various species such as Zn²⁺, ZnO, ZnS, and various sulfur compounds. daneshyari.comresearchgate.netchegg.comchegg.comresearchgate.net These diagrams are invaluable for determining the optimal conditions (Eh and pH) to maximize the dissolution of zinc as soluble Zn²⁺ while potentially leaving impurities in their solid, undissolved forms. For instance, by controlling the pH and oxidation potential, the selective leaching of zinc over iron can be achieved. daneshyari.com As the temperature increases during pressure leaching, the stable regions of elemental sulfur (S) and aqueous zinc (Zn(II)) in the Eh-pH diagram tend to expand. daneshyari.com
Thermodynamic Calculations for Impurity Removal
The purification of the zinc leach solution is a critical step to ensure the quality of the final zinc product. This involves the selective precipitation of impurities, most notably iron. The precipitation of iron is often carried out through the formation of jarosite, a crystalline iron sulfate hydroxide (B78521). mdpi.comnewcastle.edu.au
Thermodynamic calculations, particularly the determination of the Gibbs free energy change (ΔG) for the precipitation reactions, are essential for understanding the feasibility and optimizing the conditions for impurity removal. A negative ΔG indicates a spontaneous reaction. For the precipitation of jarosite, the reaction is influenced by factors such as temperature, pH, and the presence of alkali ions like sodium, potassium, or ammonium. mdpi.comnewcastle.edu.au
The standard Gibbs free energy of formation for various jarosite compounds has been determined, providing a basis for predicting their stability and the conditions required for their precipitation. For example, the standard Gibbs free energy of formation at 298 K for a Pb-Zn jarosite has been calculated to be -3153.6 kJ/mol. mdpi.com Thermodynamic analysis can also be used to predict the sequence of dissolution of different minerals, aiding in the selective leaching process. cetjournal.it By carefully controlling the thermodynamic conditions, a high degree of iron removal can be achieved while minimizing the co-precipitation and loss of zinc. researchgate.netmdpi.com
Reaction Mechanisms of Metal and Impurity Dissolution/Precipitation
The hydrometallurgical processing of zinc concentrates involves a series of complex chemical reactions aimed at selectively dissolving zinc while controlling the fate of various impurities. The efficiency of a zinc refinery is heavily dependent on the understanding and optimization of the kinetics and thermodynamics governing these dissolution and precipitation reactions. This section details the reaction mechanisms for the primary zinc-bearing minerals and the subsequent precipitation of major impurities like iron, copper, and cadmium from the leach solution.
Dissolution of Zinc Minerals
The primary feed for electrolytic zinc production is roasted zinc concentrate, which mainly contains zinc oxide. However, the dissolution of unroasted sulfide minerals and complex oxides formed during roasting, such as zinc ferrite (B1171679), is critical for maximizing zinc recovery.
Sphalerite (ZnS) Dissolution: The principal zinc sulfide mineral, sphalerite, is leached in acidic solutions, typically with the aid of an oxidant to convert the sulfide to elemental sulfur or sulfate. The most commonly accepted mechanism for the acid leaching of sphalerite in the presence of ferric sulfate involves the reduction of ferric ions and the oxidation of sulfide. mdpi.com
The ferrous sulfate (FeSO₄) generated can be re-oxidized to ferric sulfate (Fe₂(SO₄)₃) by an oxidizing agent like oxygen, allowing it to act as a leachant again. mdpi.com 4FeSO₄ + O₂ + 2H₂SO₄ → 2Fe₂(SO₄)₃ + 2H₂O
The kinetics of sphalerite dissolution are complex and often described by a shrinking core model, where the rate-limiting step can be either the chemical reaction at the surface or diffusion through a product layer. mdpi.comtandfonline.com This product layer, typically composed of elemental sulfur, can be porous or non-porous depending on the leaching conditions and the type of oxidant used, which in turn determines the dissolution kinetics. mdpi.com Studies have shown that the process can be controlled by diffusion through this porous sulfur layer, with activation energies reported in the range of 23.91 to 47.7 kJ/mol, depending on the specific conditions and reagents. tandfonline.comresearchgate.net
Zinc Ferrite (ZnO·Fe₂O₃) Dissolution: During the roasting of zinc concentrates, iron impurities react with zinc oxide to form zinc ferrite, a compound that is largely insoluble under the conditions of neutral leaching. 911metallurgist.com To recover the zinc locked within this phase, a subsequent hot acid leach is required. google.com
The dissolution reaction in sulfuric acid is: ZnO·Fe₂O₃ + 4H₂SO₄ → ZnSO₄ + Fe₂(SO₄)₃ + 4H₂O
The leaching of zinc ferrite is challenging, and various approaches have been investigated to enhance its dissolution. One novel method involves the use of copper powder as a reductant. researchgate.net In this process, copper reduces the ferric iron in the ferrite structure to the more soluble ferrous state, thereby breaking down the refractory compound. The extraction of zinc from synthetic zinc ferrite reached 100% within 60 minutes in the presence of copper powder, compared to only 19.3% without it. researchgate.net
Precipitation of Iron
Iron is a major impurity that is co-dissolved during the leaching of zinc concentrates and must be removed from the solution prior to electrolysis to prevent issues with current efficiency and cathode quality. metalcess.comtms.org The three primary industrial methods for iron removal are jarosite, goethite, and hematite (B75146) precipitation. mdpi.com
Jarosite Precipitation: In the jarosite process, iron is precipitated from the hot acid leach solution at approximately 95°C by neutralization in the presence of an alkali source, such as ammonium or sodium ions. google.commetalcess.com This forms a crystalline precipitate known as jarosite, which is relatively easy to filter. tms.org
The general reaction for sodium jarosite formation is: 3Fe₂(SO₄)₃ + Na₂SO₄ + 12H₂O → 2NaFe₃(SO₄)₂(OH)₆ + 6H₂SO₄
While the jarosite process is effective, the resulting residue contains a significant amount of iron (around 30%) and can lead to the loss of valuable metals like zinc, indium, and gallium. metalcess.com
Goethite Precipitation: The goethite process involves the precipitation of iron as goethite (α-FeOOH). This is achieved by first reducing any ferric iron (Fe³⁺) from the hot acid leach to the ferrous state (Fe²⁺), often using zinc sulfide as the reducing agent. google.com Subsequently, the solution is neutralized, and air is injected to oxidize the Fe²⁺ back to Fe³⁺, which then precipitates as goethite. metalcess.com
The key reactions are: Fe₂(SO₄)₃ + ZnS → 2FeSO₄ + ZnSO₄ + S⁰ (Reduction) 4FeSO₄ + O₂ + 6H₂O → 4FeOOH + 4H₂SO₄ (Oxidation and Precipitation)
The goethite process is considered superior in some respects as the residue volume is about half that of the jarosite process, and valuable metals can be recovered before iron removal. metalcess.com
Hematite Precipitation: The hematite process removes iron as hematite (Fe₂O₃) under high-temperature (up to 200°C) and pressure conditions in an autoclave. google.commetalcess.com This process yields a high-grade iron residue (58-67% Fe) with low zinc content (0.5-1.0%), which can potentially be used as a raw material for iron smelting. metalcess.comtandfonline.com
Research has shown that reaction temperature is a critical factor for precipitating hematite, and increasing oxygen partial pressure accelerates the oxidation of Fe²⁺ to Fe³⁺, promoting hematite formation. tandfonline.com
Precipitation of Other Impurities by Cementation
After iron removal, other detrimental impurities, particularly copper and cadmium, must be removed from the zinc sulfate solution. This is typically accomplished through a purification process called cementation, which uses zinc powder. periodikos.com.brtecnologiammm.com.br Cementation is an electrochemical process where a more electropositive metal (zinc) reduces the ions of a less electropositive metal (like copper or cadmium) in solution, causing the latter to precipitate in its metallic form. tecnologiammm.com.br
Copper and Cadmium Cementation: The cementation reactions are: Cu²⁺(aq) + Zn⁰(s) → Cu⁰(s) + Zn²⁺(aq) Cd²⁺(aq) + Zn⁰(s) → Cd⁰(s) + Zn²⁺(aq)
The kinetics of these processes often follow a first-order reaction model and are typically diffusion-controlled. periodikos.com.brtecnologiammm.com.brtandfonline.com The rate is influenced by factors such as temperature, pH, stirring speed, and the surface area of the zinc powder. tecnologiammm.com.brtandfonline.com For copper cementation, the reaction can proceed in two stages, with the second stage being faster than the first. tecnologiammm.com.br The activation energy for copper cementation has been calculated at 16.3 kJ/mol. tecnologiammm.com.br For cadmium cementation, the reaction is also diffusion-controlled, with a reported activation energy of 11.89 kJ/mol. tandfonline.com
Advanced Technologies and Process Intensification
Pressure Leaching Systems
Pressure leaching represents a significant advancement in the hydrometallurgical treatment of zinc concentrates, particularly for sphalerite (zinc sulfide) ores. This technology offers a direct leaching approach that bypasses the traditional roasting step, thereby eliminating the emission of sulfur dioxide and the formation of zinc ferrites, which can hinder zinc recovery. q4cdn.com
Pressure leaching is conducted in autoclaves under elevated temperatures and oxygen partial pressures. metalcess.comysxbcn.com These conditions promote the rapid and efficient oxidation of zinc sulfide (B99878) directly to soluble zinc sulfate (B86663), while converting sulfide sulfur into its elemental form. q4cdn.commetalcess.com The primary reaction can be summarized as:
ZnS + H₂SO₄ + ½O₂ → ZnSO₄ + S⁰ + H₂O
The main advantages of pressure hydrometallurgy include accelerated kinetics and enhanced selectivity against iron and other dissolved species. redalyc.orgresearchgate.net This process is highly adaptable and can effectively treat a variety of materials, including low-grade, high-iron zinc sulfide concentrates, lead-zinc concentrates, and even smelting slag or other leaching residues. metalcess.com
Research has demonstrated the feasibility of achieving high zinc extraction rates using this method. For instance, laboratory-scale investigations have shown that zinc leaching rates can reach 95% with a sulfur conversion rate of 90%. ysxbcn.com Optimal parameters for such a process were identified as a leaching temperature of 150°C, an oxygen partial pressure of 1 MPa, and a leaching time of 2 hours. ysxbcn.com Further studies have corroborated these findings, with one study achieving a zinc leaching efficiency of 98.85% at 150°C and an oxygen partial pressure of 0.8 MPa. tandfonline.com
Table 1: Optimal Parameters for Pressure Leaching of Zinc Sulfide Concentrate
| Parameter | Value | Reference |
|---|---|---|
| Leaching Temperature | 150 °C | ysxbcn.comtandfonline.com |
| Oxygen Partial Pressure | 0.8 - 1.0 MPa | ysxbcn.comtandfonline.com |
| Leaching Time | 2 - 2.5 hours | ysxbcn.comtandfonline.com |
| Initial Sulfuric Acid Concentration | 15% | ysxbcn.com |
| Particle Size | < 44 µm | ysxbcn.com |
| Zinc Leaching Rate | 95 - 98.85% | ysxbcn.comtandfonline.com |
Ultrasonic-Assisted Leaching
Ultrasonic-assisted leaching (UAL) is an innovative technique that employs high-frequency sound waves to enhance the efficiency of the leaching process. The application of ultrasound introduces several beneficial mechanisms, primarily cavitation, mechanical effects, and thermal effects. mdpi.com
The primary mechanism behind UAL is acoustic cavitation, which involves the formation, growth, and implosion of microscopic bubbles in the leach solution. bohrium.comresearchgate.net The collapse of these bubbles generates localized hot spots with high temperatures and pressures, as well as powerful microjets and shockwaves. mdpi.combohrium.com These phenomena contribute to breaking down solid particles, cleaning mineral surfaces, and disrupting the boundary layers, thereby accelerating mass transfer and the dissolution of target minerals. researchgate.nettandfonline.com
Numerous studies have demonstrated the effectiveness of UAL in increasing zinc recovery and reducing leaching times compared to conventional methods. For example, one study on zinc oxide dust found that UAL increased the zinc leaching rate by 5.8% compared to conventional stirring, achieving a rate of 91.16% in just 30 minutes at 25°C. mdpi.comresearchgate.net Another investigation into the leaching of zinc from metallurgical dust sludge showed a 6.88% increase in the zinc leaching rate with ultrasonic enhancement. mdpi.com Research on zinc residue also reported a significant increase in the maximum leaching ratio from 67% to 80% with the assistance of ultrasound, while the activation energy of the reaction was nearly halved from 13.07 kJ/mol to 6.57 kJ/mol. nih.gov
Table 2: Comparison of Conventional and Ultrasonic-Assisted Leaching of Zinc Oxide Dust
| Leaching Method | Leaching Rate (%) | Leaching Time (min) | Temperature (°C) | Ultrasonic Power (W) | Reference |
|---|---|---|---|---|---|
| Conventional Stirring | 85.36 | 30 | 25 | N/A | mdpi.comresearchgate.net |
| Ultrasonic-Assisted | 91.16 | 30 | 25 | 500 | mdpi.comresearchgate.net |
The use of ultrasound has also been shown to be effective in breaking down encapsulated mineral particles and enhancing the dissolution of compounds like zinc oxide. mdpi.com Furthermore, combining ultrasound with other technologies, such as the use of oxidizing agents like hydrogen peroxide, can further improve leaching rates for both zinc and other valuable metals like germanium. nih.gov
Electrochemical Enhanced Leaching
Electrochemical enhanced leaching, also known as electroleaching, introduces an electric field into the leaching system to promote the dissolution of metal sulfides. This method is particularly relevant for the direct leaching of zinc sulfide concentrates, as it can facilitate the oxidation of the sulfide mineral.
The fundamental principle of electrochemical leaching involves making the mineral concentrate act as an anode, where oxidation (dissolution) occurs. The application of an external electrical potential can enhance the rate of this dissolution. Studies have shown that imposing an electrochemical impact during the leaching of zinc-containing waste materials can increase the quantity of leached zinc by approximately 5%. e3s-conferences.org
Research into the electrooxidation of zinc concentrates has highlighted the role of other minerals, such as pyrite, which can act as a galvanic couple with sphalerite, thereby influencing the dissolution rate. nih.gov The efficiency of the electroleaching process can be influenced by factors such as pH and current density. For instance, experiments have shown that the current efficiency of zinc electrolysis can be around 68% at a pH of 2. nih.gov
One study on the electrochemical leaching of a collective lead-zinc concentrate using a sulfur-graphite electrode as a cathode achieved a maximum zinc extraction of 42.15%. uctm.edu The rate of extraction was observed to be dependent on the concentration of sodium hydroxide (B78521) in the initial solution. uctm.eduresearchgate.net
Membrane Technologies for Solution Purification and Recovery
Membrane technologies play a crucial role in the purification of leach solutions and the recovery of zinc. These processes offer a high degree of selectivity and can be operated under ambient conditions, providing an energy-efficient alternative to traditional separation methods. The two primary membrane technologies employed in this context are reverse osmosis and ion exchange.
Reverse Osmosis (RO): Reverse osmosis utilizes semipermeable membranes to separate zinc ions from the leach solution. pureaqua.com By applying pressure, water molecules are forced through the membrane, while larger ions, such as zinc, are retained. pureaqua.com This process is effective for concentrating zinc in aqueous solutions. Recent research has focused on the application of low-pressure RO as a sustainable method for zinc concentration, achieving up to a 98.83% metal concentration in a laboratory-scale pilot system. researchgate.netnih.govmdpi.com The ability to operate at lower pressures reduces energy consumption and minimizes membrane fouling. mdpi.com
Ion Exchange: Ion exchange is a widely used technique for the selective removal and recovery of zinc from leach solutions and wastewater. dupont.comraijmr.com This process involves the use of ion exchange resins, which are polymers with charged functional groups that can exchange their mobile ions for similarly charged ions in the surrounding solution. raijmr.com
Different types of ion exchange resins are employed depending on the chemical composition of the leach solution:
Strongly Acidic Cation Exchange Resins: These are effective for removing zinc from waters with low levels of dissolved salts. dupont.com
Weak Acid Cation Exchange Resins: These often provide high capacity and good selectivity for multivalent ions like zinc. dupont.com
Chelating Resins: In more saline or brackish waters, chelating resins are required due to their high affinity for specific metal ions. dupont.com
Strong Base Anion Exchange Resins: In solutions with high chloride concentrations, zinc can form anionic complexes (e.g., ZnCl₄²⁻). These can be captured by strong base anion resins, allowing for separation from other cations that remain in their cationic form. dupont.comresintech.com The zinc can then be eluted from the resin by washing with water. dupont.com
Integration of Novel Purification Reagents
The development and integration of novel purification reagents, particularly advanced ion exchange resins, are key to improving the efficiency and selectivity of zinc recovery from leach solutions. The choice of reagent is critical and depends on the specific characteristics of the solution, such as pH, total dissolved solids (TDS), and the presence of complexing agents like chlorides or cyanides. resintech.com
The versatility of ion exchange technology allows for tailored solutions for various zinc-containing streams. For instance, in high chloride brines, where zinc forms anionic chloride complexes, strong base anion resins are particularly effective. resintech.com A notable commercial application involves a geothermal power company that uses a strong base anion exchange resin to mine 30,000 metric tons of zinc annually from geothermal brine. dupont.com In this process, the zinc is captured and concentrated by the resin and then eluted with water, which eliminates the need for costly chemical reagents. dupont.com
For wastewater treatment applications, various cation exchangers can be utilized. The selection depends on factors like pH, TDS, and chloride concentration, as zinc chloride complexes begin to form at chloride concentrations of approximately 500 ppm and become more prevalent as the concentration increases. resintech.com Similarly, zinc cyanide complexes can be effectively removed by strong base anion resins. resintech.com
The ongoing development of new resin formulations with enhanced selectivity, capacity, and durability continues to drive improvements in the purification of zinc leach solutions.
Valorization and Management of Zinc Leaching Residues
Characterization of Zinc Leaching Residues
Zinc leaching residues (ZLR), a major byproduct of the hydrometallurgical zinc industry, are complex and hazardous materials. mdpi.comresearchgate.net Characterization of these residues is crucial for developing effective strategies for metal recovery and environmental management. The chemical and mineralogical composition of ZLR can vary depending on the original ore concentrate and the specific processing conditions employed.
The primary chemical constituents of zinc leaching residues include significant amounts of zinc, iron, lead, and sulfur. mdpi.comresearchgate.net Other valuable metals such as copper, silver, indium, and germanium can also be present in economically interesting concentrations. researchgate.netxml-journal.net Silicon dioxide is another major component. researchgate.net
Mineralogically, these residues are a complex mixture of various phases. The main zinc-bearing phases can include zinc ferrite (B1171679) (ZnFe2O4), zinc sulfate (B86663), and sphalerite (ZnS). mdpi.comxml-journal.netmetu.edu.tr Iron is predominantly found in the form of zinc ferrite and hematite (B75146). mdpi.comxml-journal.net Lead is typically present as lead sulfate (anglesite). metu.edu.trmdpi.com Other identified phases include gypsum, anhydrite, and quartz. mdpi.com The presence of zinc ferrite is particularly significant as it is a stable compound, insoluble in dilute acids, which contributes to the incomplete leaching of zinc during the primary extraction process. xml-journal.net
Table 1: Example Chemical Composition of Zinc Leaching Residue
| Element | Content (wt.%) |
|---|---|
| Zn | 3.06 - 28.39 |
| Fe | 5.21 |
| Pb | 1.99 - 6.48 |
| Cu | 0.27 |
| S | 12.11 |
| SiO2 | 29.00 |
| Ag (g/t) | 180 - 720.9 |
| In (g/t) | 82.6 |
| Ge (g/t) | 216.5 |
Recovery of Co-Existing Valuable Metals from Residues (e.g., Pb, Ag, Cu, In, Ge, Ga, Mn, Co, Cd)
Zinc leaching residues are considered a potential secondary resource due to the presence of various valuable metals. mdpi.comresearchgate.net Hydrometallurgical and pyrometallurgical processes, or a combination of both, are employed to recover these metals, aiming to maximize resource utilization and minimize environmental impact. researchgate.net
The valuable metals often found in these residues include lead, silver, copper, indium, germanium, manganese, and cadmium. researchgate.netresearchgate.netproquest.com The recovery of these metals is of significant economic interest. For instance, germanium-containing residues are an important raw material for the recovery of both zinc and germanium. proquest.comproquest.com
Multi-Stage Leaching for Sequential Recovery
A common strategy involves an initial water leaching step to dissolve soluble metal sulfates. mdpi.com This can be followed by leaching with different reagents or under varying conditions to target specific metals. For example, a two-stage process has been investigated for the recovery of zinc, lead, and silver. The first stage involves sulfated roasting followed by water leaching to recover zinc. The subsequent stage uses chloride leaching on the remaining solid to recover lead and silver. researchgate.net Under optimal conditions, this method can achieve recovery rates of 81% for zinc, 95% for lead, and 70% for silver. researchgate.net
Another multi-stage approach involves an initial hot acid leach to extract zinc, followed by a brine leach of the secondary residue to recover lead. metu.edu.tr Research has shown that about 72% of zinc can be recovered using hot acid leaching, and up to 84.9% of lead can be recovered through brine leaching at a high pulp density. metu.edu.tr
Roast-Leach Processes for Residue Treatment (e.g., Sulfate Roasting)
Roast-leach processes involve a high-temperature roasting step to convert metal compounds into a more soluble form, followed by a leaching step. Sulfate roasting is a common technique used for treating zinc leaching residues.
In this process, the residue is roasted with a sulfating agent, such as ferric sulfate, to transform valuable metals into water-soluble sulfates while iron is converted to ferric oxide. researchgate.netmdpi.com A subsequent water leaching step can then be used to extract the metal sulfates. researchgate.net This method has been shown to be highly effective, with recovery rates of 92.4% for zinc, 93.3% for manganese, 99.3% for copper, and 91.4% for cadmium, with only 1.1% of iron being leached. researchgate.net
Another variation is calcification roasting, where an additive like calcium oxide is used to convert zinc ferrite into zinc oxide and calcium ferrite. nih.govnih.gov This makes the zinc more amenable to subsequent acid leaching. This process can achieve a transformation ratio of zinc ferrite of up to 95.27%. nih.govnih.gov The selective leaching of the roasted product can result in zinc extraction of 86.26% with minimal iron dissolution (0.06%). nih.govnih.gov
Table 2: Metal Recovery Rates from a Roast-Leach Process
| Metal | Recovery Rate (%) |
|---|---|
| Zinc (Zn) | 92.4 |
| Manganese (Mn) | 93.3 |
| Copper (Cu) | 99.3 |
| Cadmium (Cd) | 91.4 |
| Iron (Fe) | 1.1 |
Flotation-Assisted Recovery from Residues
Flotation is a physical separation process that is also used to recover valuable metals from zinc leaching residues. mdpi.comnih.gov This technique can be particularly effective for recovering sulfide (B99878) minerals.
A novel approach combines water leaching with flotation to recover zinc and silver. mdpi.com The initial water leaching step helps to remove soluble sulfates and optimize the pulp environment for flotation. mdpi.com This process has been shown to successfully produce a froth product containing high concentrations of silver (over 9256.41 g/t) and zinc (12.26%), with recoveries of approximately 80.32% for silver and 42.88% for zinc. mdpi.comresearchgate.net
Flotation can also be used to recover lead and zinc from oxidized zinc ore leach residues. nih.gov By optimizing parameters such as pH, retention time, and reagent dosages, it is possible to achieve significant recoveries of lead and silver. nih.gov
Detoxification and Stabilization of Residual Materials for Process Efficiency
After the recovery of valuable metals, the remaining residue must be detoxified and stabilized to minimize its environmental impact. mdpi.com These residues often contain high levels of heavy metals that can be leached into the environment. researchgate.net
One approach to detoxification is the removal of hazardous elements like lead. A coupled extraction-cementation method has been investigated for this purpose, where micro-scale zero-valent iron is added during leaching in a chloride medium to cement lead onto the iron particles, which can then be removed by magnetic separation. researchgate.net This process has been shown to significantly increase lead removal. researchgate.net
Stabilization/solidification is another common method to reduce the toxicity of the final residues. mdpi.com This involves mixing the residue with binding agents to encapsulate the hazardous components and reduce their leachability. The effectiveness of detoxification and stabilization is often assessed using the Toxicity Characteristic Leaching Procedure (TCLP), which measures the leachability of hazardous constituents. mdpi.com Successful treatment can lower the hazardous waste levels to those of general wastes, making them safer for disposal. mdpi.com
Potential for Residue Utilization
The comprehensive utilization of the final detoxified and stabilized residues is an important aspect of a circular economy approach to zinc refining. While the primary focus is often on metal recovery, research is ongoing into potential applications for the final inert material.
One potential area of utilization is in the construction industry. The stabilized residues, if they meet the required environmental and mechanical standards, could potentially be used as a component in construction materials such as bricks, concrete, or road base. However, this requires thorough testing to ensure the long-term stability and environmental safety of the final products. Further research is needed to fully explore and validate these potential applications.
Analytical Methodologies for Leach Solutions and Residues
Chemical Analysis of Multi-Element Solutions
The leach solution in zinc refining is a complex aqueous matrix containing high concentrations of zinc sulfate (B86663), residual sulfuric acid, and a wide array of dissolved impurity elements. Accurate and rapid chemical analysis of this multi-element solution is critical for process control, particularly for the subsequent purification and electrowinning stages. 911metallurgist.com Various analytical techniques are employed to quantify the concentrations of major components and trace impurities.
Common methods for the analysis of key parameters include:
Titration: Acid/base titration is a straightforward and robust method used for measuring the concentration of sulfuric acid. Complexometric titration is frequently used for determining the concentration of zinc. metrohm.commetrohm.com Redox titration is specifically applied for the analysis of ferric iron. metrohm.commetrohm.com
Atomic Absorption Spectrometry (AAS): AAS is a powerful and widely used technique for measuring the concentration of various elements, including zinc, in diverse samples like water and process solutions. researchgate.net Flame AAS is the most common variant for zinc analysis, where a flame vaporizes the sample to excite the target element's atoms for measurement. researchgate.net
Inductively Coupled Plasma (ICP): ICP-based techniques, such as ICP-Optical Emission Spectrometry (ICP-OES) and ICP-Mass Spectrometry (ICP-MS), are utilized for comprehensive multi-element analysis. These methods offer high sensitivity and are capable of simultaneously measuring a broad range of elements present in the leach solution, including trace impurities that can significantly impact the refining process. mdpi.com
Voltammetry: This electrochemical technique is particularly useful for monitoring trace metal impurities such as nickel, cobalt, copper, cadmium, antimony, and germanium, which are detrimental to the electrowinning process. metrohm.commetrohm.com
Photometry: Photometric methods can be applied for the measurement of specific impurities, such as cobalt. metrohm.com
Online process analyzers are increasingly integrated into refining circuits to provide real-time data on key parameters like zinc, sulfuric acid, and iron concentrations, enabling continuous process optimization and quality control. metrohm.commetrohm.com
Table 1: Analytical Techniques for Key Elements in Zinc Leach Solutions
| Analyte | Analytical Technique | Primary Use |
|---|---|---|
| Zinc (Zn) | Complexometric Titration, AAS, ICP-OES/MS | Process Control, Recovery Calculation |
| Sulfuric Acid (H₂SO₄) | Acid/Base Titration | Leaching Efficiency Control |
| Iron (Fe) | Redox Titration, AAS, ICP-OES/MS | Impurity Monitoring, Purification Control |
| Copper (Cu) | AAS, ICP-OES/MS, Voltammetry | Trace Impurity Monitoring |
| Cadmium (Cd) | AAS, ICP-OES/MS, Voltammetry | Trace Impurity Monitoring |
| Cobalt (Co) | Photometry, Voltammetry, ICP-OES/MS | Trace Impurity Monitoring |
| Nickel (Ni) | AAS, ICP-OES/MS, Voltammetry | Trace Impurity Monitoring |
Characterization Techniques for Solid Phases (e.g., XRD, SEM-EDS, EPMA, XRF)
The solid residues generated during the leaching process contain undissolved minerals, precipitated compounds, and valuable metals trapped within refractory phases. Characterizing these solid materials is crucial for optimizing leaching efficiency, understanding metal losses, and evaluating the potential for further recovery of valuable elements. A combination of techniques is typically used to obtain a comprehensive understanding of the residue's chemical and mineralogical composition.
X-ray Diffraction (XRD): XRD is the primary technique used to identify the crystalline mineral phases present in the leach residue. It allows for the identification of key compounds such as zinc ferrite (B1171679) (ZnFe₂O₄), lead sulfate (PbSO₄), gypsum (CaSO₄·2H₂O), anglesite (PbSO₄), sphalerite (ZnS), and quartz (SiO₂). mdpi.com By identifying refractory phases like zinc ferrite, which is insoluble in weak acid, XRD analysis helps explain low zinc recovery rates. teu.ac.jp
Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS): SEM provides high-magnification images of the residue particles, revealing their morphology, size, and intergrowth relationships. metrohm.comresearchgate.net The coupled EDS detector provides semi-quantitative elemental analysis of specific points or areas on the particle surfaces, helping to map the distribution of elements within different mineral phases. metrohm.comresearchgate.net SEM-EDS analysis can show, for example, how lead and barium sulfates are found in the same particles, sometimes with a lead sulfate gradient surrounding a barium sulfate core. sunmetals.com.au
Electron Probe Microanalyzer (EPMA): EPMA is similar to SEM-EDS but provides more accurate quantitative chemical analysis on a microscopic scale. It is used for detailed characterization of the elemental composition of individual mineral grains within the residue, which is essential for understanding the deportment of valuable and deleterious elements.
X-ray Fluorescence (XRF): XRF spectroscopy is a non-destructive technique used for the bulk elemental analysis of the solid residue. mdpi.com It provides rapid and accurate quantification of the major and minor elements present, such as zinc, iron, lead, and silicon, which is vital for metallurgical accounting and process control. metso.com
These techniques collectively provide a detailed picture of the solid residue, identifying phases like zinc ferrite and zinc silicate (B1173343) that are difficult to leach and highlighting opportunities for process adjustments to improve metal recovery. metrohm.comteu.ac.jp
Table 2: Characterization Techniques for Solid Leach Residues
| Technique | Abbreviation | Primary Information Provided | Application in Zinc Refining |
|---|---|---|---|
| X-ray Diffraction | XRD | Crystalline mineral phases | Identifying refractory compounds like ZnFe₂O₄ and PbSO₄ |
| Scanning Electron Microscopy | SEM | Particle morphology, size, and texture | Visualizing mineral intergrowths and liberation |
| Energy Dispersive X-ray Spectroscopy | EDS | Semi-quantitative elemental composition | Mapping element distribution across particles |
| Electron Probe Microanalyzer | EPMA | Quantitative micro-scale elemental analysis | Precise composition of individual mineral grains |
| X-ray Fluorescence | XRF | Bulk elemental composition | Overall chemical assay of the residue |
Speciation Analysis of Dissolved Elements
Speciation analysis, the identification and quantification of the different chemical forms of an element in a sample, is crucial for understanding the behavior, bioavailability, and toxicity of dissolved elements in zinc leach solutions. The chemical form, or species, of an element dictates its reactivity and mobility in the hydrometallurgical circuit. For instance, the oxidation state of iron is critically important; ferrous ions (Fe²⁺) must be oxidized to ferric ions (Fe³⁺) for efficient removal by precipitation as compounds like jarosite or goethite. metrohm.com
The dissolved forms of metals in the leach solution exist as free (hydrated) ions and complexes with various inorganic ligands, primarily sulfate. Free metal ions are generally considered the most reactive and bioavailable form.
Key analytical approaches for speciation include:
Electrochemical Methods: Techniques like anodic stripping voltammetry (ASV) are important for measuring the concentrations of labile metal species in aqueous solutions.
Hyphenated Techniques: The most powerful methods for speciation involve coupling a separation technique with a sensitive elemental detector. High-performance liquid chromatography (HPLC) coupled with inductively coupled plasma mass spectrometry (HPLC-ICP-MS) is a prominent example, allowing for the separation and quantification of different metal-containing species.
Spectroscopic Methods: Techniques such as X-ray Absorption Near-Edge Structure (XANES) can provide direct information on the oxidation state of elements within a solution or solid, which is particularly important for elements with multiple stable oxidation states like iron, arsenic, and antimony. mdpi.com
Understanding the speciation of impurities like copper, cadmium, cobalt, and nickel is essential as their chemical form can influence the effectiveness of purification processes that rely on precipitation or cementation reactions.
Leachate Testing for Process Output Stability
The stability of the process output is maintained by rigorously monitoring several key parameters in the leachate:
pH and Acidity: The pH of the leach solution is a critical control parameter. In neutral leaching, the pH is controlled to dissolve zinc oxide while minimizing the dissolution of iron. teu.ac.jp Expert control systems may be used to determine and track optimal pH levels to ensure the resulting zinc sulfate solution meets quality standards. teu.ac.jp
Zinc Concentration: The concentration of zinc in the electrolyte must be maintained within a specific range for efficient electrowinning. researchgate.net This is monitored to control the leaching and purification stages effectively.
Impurity Levels: The concentration of impurities in the electrolyte is of paramount concern, as even trace amounts (less than 0.01 mg/L) can severely reduce current efficiency during electrowinning. 911metallurgist.com Elements like germanium, antimony, arsenic, and cobalt are particularly detrimental. researchgate.net Leachate testing involves the routine analysis of these impurities to ensure the purification process is operating effectively and that the final electrolyte fed to the cells is of sufficient purity.
Comprehensive quality assurance programs are implemented in modern refineries. These programs involve regular calibration of analytical instruments, validation of results using certified reference materials, and participation in proficiency testing to ensure the accuracy of leachate analysis. sunmetals.com.au This rigorous testing protocol allows operators to identify and correct process deviations before they impact the final product quality, thereby ensuring the stability of the refining process. sunmetals.com.au
Future Research Directions in Zinc Leach Solution Refining
Development of More Selective Leaching Systems
The traditional Roast-Leach-Electrowin (RLE) process, while dominant, faces challenges with complex and low-grade ores, particularly those containing significant amounts of iron. min-met.comexceed-horizon.eu A key area of future research is the development of leaching systems that can selectively dissolve zinc while leaving impurities, especially iron, in the solid residue. This approach simplifies downstream purification steps and reduces waste generation.
Promising research avenues include:
Alkaline and Ammonia-Based Leaching: Direct alkaline ammonia (B1221849) leaching is a significant area of investigation. Ammonia-based systems can selectively leach zinc, copper, and other base metals while iron remains undissolved. min-met.commdpi.com Research is focused on optimizing parameters and exploring reagents that enhance zinc extraction from refractory phases like zinc ferrite (B1171679) (ZnFe₂O₄) and zinc silicate (B1173343) (Zn₂SiO₄). mdpi.com For instance, adding CH₃COONH₄ to an NH₃-H₂O solution can promote the formation of more stable zinc-ammonia complexes, thereby improving leaching efficiency. mdpi.com
Solvometallurgical Leaching: This innovative approach uses organic solvents instead of aqueous solutions. A notable example is the use of a monoethanolamine (MEA)-based lixiviant to selectively extract lead from zinc calcine before the main zinc leaching step. exceed-horizon.eu This prevents lead from becoming entrapped in the zinc leaching residue. exceed-horizon.eu Research has demonstrated that a non-aqueous MEA-(NH₄)₂SO₄ system can achieve high lead leaching yields at mild temperatures. exceed-horizon.eu
Controlled Acidic Leaching: While sulfuric acid is the conventional lixiviant, research continues on optimizing its use for better selectivity. One method involves using sulfuric acid (IV), generated from the roasting of sulfur-containing waste materials, as the leaching agent. nih.govnih.gov By carefully controlling the pH of the aqueous medium, it's possible to selectively leach zinc while minimizing the dissolution of iron. nih.govnih.gov Studies have shown that maintaining a pH not lower than 2 can reduce iron leaching by converting zinc oxide primarily to the soluble bisulfate form. nih.gov
The table below summarizes findings from studies on selective leaching systems.
| Leaching System | Target Material | Key Findings & Efficiency | Source |
| Sulfuric Acid (IV) | Metallurgical Waste | Up to 40% of zinc can be extracted selectively by controlling pH. nih.gov | nih.govnih.gov |
| Alkaline Ammonia | Polymetallic Concentrates | Effectively leaches zinc while iron remains in the solid residue. min-met.com | min-met.com |
| MEA-(NH₄)₂SO₄ | Zinc Calcine | Achieved 82% lead leaching yield, preventing its loss in subsequent zinc leaching. exceed-horizon.eu | exceed-horizon.eu |
| Ammonia-Ammonium Chloride | Zinc Oxide Dust | Zinc leaching rate of 80.70% was achieved with ultrasound enhancement. mdpi.com | mdpi.com |
Enhanced Impurity Control and Removal Strategies
The purity of the zinc sulfate (B86663) solution is critical for efficient electrowinning. Even trace amounts of impurities like arsenic, germanium, fluorine, and iron can negatively impact the process. scispace.comgoogle.com Future research is directed towards more robust and efficient methods for removing these detrimental elements.
Key research directions include:
Advanced Oxidation and Precipitation: Research focuses on optimizing the use of oxidants to precipitate impurities. One method involves using industrial-grade hydrogen peroxide (H₂O₂) as an oxidant to convert ferrous iron (Fe²⁺) to ferric iron (Fe³⁺), which then precipitates as FeOOH or Fe(OH)₃. google.com This process can simultaneously remove a majority of arsenic, antimony, germanium, and fluorine. google.com
Seeded Precipitation: To improve the filtration characteristics of precipitated impurities, research is exploring the use of seed crystals. For example, adding lepidocrocite (γ-FeOOH) slurry to the solution before neutralization can facilitate the precipitation of iron, arsenic, germanium, and fluorine, resulting in a sludge that is easier to filter and wash. scispace.com
Targeted Removal from Complex Solutions: As the industry processes more secondary materials and industrial wastes, the variety and concentration of impurities increase. pjoes.com Research is needed to develop strategies for complex leachates containing elements like cadmium, copper, and nickel, which are often co-extracted with zinc. pjoes.com
Integration of Advanced Separation Technologies
Beyond traditional precipitation methods, future zinc refining will likely incorporate more advanced separation technologies to achieve higher purity and recover valuable by-products. mdpi.com
Solvent Extraction (SX): Solvent extraction is an effective method for purifying zinc from leach solutions. coventry.ac.uk Research continues on developing more selective and robust extractants. Di-(2-ethylhexyl) phosphoric acid (D2EHPA) is a commonly studied extractant for zinc. coventry.ac.uk Future work aims to optimize the SX process, including the saponification of the extractant and managing the co-extraction of other metals like iron. coventry.ac.uk The synergistic effects of combining different extractants are also being explored to improve stripping and separation efficiency. coventry.ac.ukosti.gov
Ion Exchange and Membrane Technologies: Continuous ion exchange processing and membrane separation are emerging as powerful tools in hydrometallurgy. mdpi.comosti.gov These technologies can offer high selectivity for specific ions, allowing for the concentration of zinc and the removal of impurities. Research into solvent-impregnated resins and advanced ion-exchange membranes could lead to more efficient and compact separation units within the zinc refining circuit. osti.gov The combination of electrochemical cells and membrane technologies may also create synergistic effects in metal separation. researchgate.net
Towards Zero-Waste Zinc Hydrometallurgy
The concept of a circular economy is a major driver for future research, aiming to minimize waste and maximize resource utilization. scielo.org.mx The goal is to move towards "zero-waste" processes where residues from one stage become resources for another.
Key research areas include:
Valorization of Residues: Significant research efforts are focused on treating hazardous residues from zinc hydrometallurgy, such as jarosite and lead-containing slags. researchgate.netflogen.org Processes are being developed to recover valuable metals like zinc, lead, silver, and copper from these wastes. researchgate.netmdpi.com For example, a proposed hydrometallurgical route for jarosite involves sintering followed by leaching in aqueous NH₄Cl and NaOH solutions to recover metals and remove arsenic. researchgate.net
Repurposing of Final Wastes: After the recovery of valuable metals, the remaining mineral phases, primarily composed of slag components, can potentially be utilized in other industries, such as building and construction. flogen.org This avoids landfilling and creates additional value.
Urban Mining and Recycling: The extraction of zinc from secondary sources like industrial by-products, electric arc furnace dust, and post-consumer scrap is a cornerstone of sustainable zinc production. scielo.org.mxreazn.com Research in this area focuses on developing flexible hydrometallurgical processes that can handle the diverse and complex nature of these "urban ores."
Sustainable Process Design and Resource Efficiency
Sustainability in zinc refining encompasses reducing environmental impact, lowering energy consumption, and ensuring the long-term viability of operations. scielo.org.mxreazn.com
Future research will focus on:
Resource Conservation: This includes minimizing the use of chemical reagents and water. Recycling process solutions and developing closed-loop systems are critical research goals. reazn.com For example, using the sulfur dioxide generated during roasting to produce the sulfuric acid needed for leaching is a way to utilize an in-process resource. nih.govnih.gov
By pursuing these research directions, the zinc industry can move towards more sustainable, efficient, and environmentally responsible practices, ensuring a stable supply of this essential metal for future generations. gbdmagazine.comgalvanizing.org.uk
Q & A
Q. Q1. What analytical techniques are most reliable for quantifying zinc concentrations in complex leach solutions under varying pH conditions?
Methodological Answer:
- Employ inductively coupled plasma optical emission spectrometry (ICP-OES) for multi-element analysis, ensuring calibration with matrix-matched standards to account for ionic interference .
- For low-concentration samples (<10 ppm), use graphite furnace atomic absorption spectroscopy (GFAAS) with background correction for enhanced sensitivity .
- Validate results via triplicate measurements and spike recovery tests (85–115% acceptable range) to confirm accuracy in high-chloride matrices .
Q. Q2. How do researchers standardize experimental protocols for comparative studies on zinc leaching efficiency from sulfide ores?
Methodological Answer:
- Adopt a factorial design (e.g., 2^k-p) to isolate variables like particle size (45–150 μm), acid concentration (1–4 M H₂SO₄), and temperature (25–80°C) .
- Document all parameters using the MIRE (Minimum Information for Reporting Experiments) checklist, including agitation speed (200–600 rpm) and solid-to-liquid ratio (1:5 to 1:10) .
- Cross-validate leaching rates with X-ray diffraction (XRD) to confirm phase transformations (e.g., sphalerite to zinc sulfate) .
Advanced Research Questions
Q. Q3. How can researchers resolve contradictory data on the role of ferric ions (Fe³⁺) in enhancing vs. inhibiting zinc leaching kinetics?
Methodological Answer:
- Conduct redox potential (Eh) monitoring coupled with cyclic voltammetry to distinguish Fe³⁺’s oxidative role from its precipitation as jarosite (KFe₃(SO₄)₂(OH)₆), which passivates ore surfaces .
- Apply mixed-effects regression models to decouple confounding variables (e.g., Fe³⁺ concentration vs. sulfate levels) .
- Use synchrotron-based X-ray absorption near-edge structure (XANES) spectroscopy to track Fe speciation in real-time during leaching .
Q. Q4. What advanced methodologies optimize solvent extraction (SX) selectivity for zinc over co-leached impurities (e.g., Cd, Cu) in sulfate media?
Methodological Answer:
- Screen extractants (e.g., D2EHPA, Cyanex 272) using slope analysis to determine stoichiometry of metal-extractant complexes. Prioritize D2EHPA for Zn/Cd separation (pH 2.5–3.0) due to higher stability constants .
- Incorporate McCabe-Thiele diagrams to design countercurrent SX circuits, minimizing stages while achieving >99% Zn recovery .
- Mitigate crud formation via pre-treatment with activated carbon or coagulants (e.g., polyacrylamide) to remove organic colloids .
Q. Q5. How should researchers design experiments to evaluate the environmental impact of alternative lixiviants (e.g., organic acids) in zinc refining?
Methodological Answer:
- Perform life cycle assessment (LCA) with SimaPro or OpenLCA, comparing energy use and toxicity potentials of citric acid vs. sulfuric acid systems .
- Quantify biodegradability via OECD 301F respirometry tests, measuring CO₂ evolution over 28 days to assess organic acid persistence .
- Model metal mobility in post-leaching residues using sequential extraction (BCR method) to classify bioavailability (e.g., exchangeable, reducible fractions) .
Data Contradiction & Reproducibility
Q. Q6. Why do studies report conflicting optimal temperatures for zinc leaching from oxide ores, and how can these discrepancies be addressed?
Methodological Answer:
- Analyze Arrhenius plots to identify whether discrepancies arise from diffusion-controlled (Eₐ < 40 kJ/mol) vs. chemically controlled (Eₐ > 40 kJ/mol) regimes .
- Replicate experiments using certified reference materials (e.g., NIST SRM 683) to control ore heterogeneity .
- Publish raw datasets with detailed metadata (e.g., ore provenance, acid purity) in repositories like Zenodo to enable cross-study validation .
Methodological Rigor & Reporting
Q. Q7. What are best practices for documenting leaching experiments to ensure reproducibility in peer-reviewed journals?
Methodological Answer:
- Follow the "STARD" guidelines for reporting: Specify apparatus (e.g., Parr reactor vs. batch setup), reagent grades (e.g., ACS vs. technical grade), and sampling intervals .
- Include uncertainty budgets for key measurements (e.g., ±5% for AAS, ±2% for ICP-OES) .
- Archive experimental videos or sensor logs (e.g., pH/temperature trends) as supplemental materials .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
